D-Norpropoxyphene

• CAS: 32501-12-5

Core Science & Biosynthesis

The Central Role of CYP3A4 in Propoxyphene N-Demethylation: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of the critical role of cytochrome P450 3A4 (CYP3A4) in the N-demethylation of propoxyphene to its primary metabolite, norpropoxyphene. Propoxyphene, a centrally acting opioid analgesic, undergoes extensive metabolism, with the formation of norpropoxyphene being a key pathway influencing both its therapeutic efficacy and toxicity profile.[1][2] This document will elucidate the enzymatic mechanism, present robust in vitro and in vivo evidence, detail established experimental protocols for studying this metabolic pathway, and discuss the clinical implications for drug development. The content is tailored for researchers, scientists, and drug development professionals, offering field-proven insights and methodologies to facilitate a comprehensive understanding of this crucial drug metabolism interaction.

Introduction: Propoxyphene and the Significance of its Metabolism

Propoxyphene was historically prescribed for the management of mild to moderate pain, acting on the central nervous system to alter pain perception.[2] However, concerns over its safety profile, particularly the risk of fatal overdoses and cardiac toxicity, led to its withdrawal from several markets.[2][3] A significant contributor to these adverse effects is its major metabolite, norpropoxyphene.[2][4]

The primary metabolic route for propoxyphene is N-demethylation, a reaction predominantly catalyzed by the cytochrome P450 (CYP) superfamily of enzymes.[1][5] Specifically, CYP3A4 has been identified as the major enzyme responsible for this biotransformation.[1][6][7] Understanding the kinetics and regulation of this pathway is paramount for predicting drug-drug interactions, inter-individual variability in patient response, and the overall risk-benefit assessment of propoxyphene and structurally related compounds.

Norpropoxyphene exhibits a longer half-life (30-36 hours) compared to the parent drug (6-12 hours), leading to its accumulation with repeated dosing.[1][8] This accumulation is clinically significant as norpropoxyphene is associated with cardiotoxicity, including interference with cardiac sodium and potassium channels, which can lead to life-threatening arrhythmias.[4][9] Therefore, a thorough characterization of the factors influencing its formation is a critical aspect of preclinical and clinical drug development.

The Enzymatic Machinery: CYP3A4-Mediated N-Demethylation

The CYP3A subfamily, particularly CYP3A4, is one of the most abundant and important drug-metabolizing enzymes in humans, responsible for the metabolism of a vast array of xenobiotics.[10][11] The N-demethylation of propoxyphene by CYP3A4 involves the oxidative removal of a methyl group from the tertiary amine of the propoxyphene molecule. This reaction is a classic example of a Phase I metabolic process, which typically introduces or exposes a functional group on the parent compound, rendering it more polar and facilitating its subsequent elimination from the body.

The catalytic cycle of CYP3A4 in this process requires a multi-component system, including NADPH-cytochrome P450 reductase and molecular oxygen. The reductase transfers electrons from NADPH to the heme iron of CYP3A4, activating molecular oxygen for insertion into the C-H bond of the N-methyl group of propoxyphene.

Propoxyphene N-demethylation by CYP3A4.

In Vitro Evidence: Elucidating the Role of CYP3A4

In vitro experimental systems are indispensable for definitively identifying the enzymes responsible for a drug's metabolism and for characterizing the kinetics of the reaction. The primary systems employed to study propoxyphene N-demethylation include human liver microsomes (HLMs) and recombinant human CYP enzymes.

Human Liver Microsomes (HLMs)

HLMs are subcellular fractions of hepatocytes that are rich in CYP enzymes and are considered the gold standard for in vitro metabolism studies.[12][13] Studies using pooled HLMs have consistently demonstrated the formation of norpropoxyphene from propoxyphene in the presence of an NADPH-generating system.[6][7]

The involvement of CYP3A4 in this process is confirmed through several lines of evidence:

• Chemical Inhibition: The use of selective chemical inhibitors of CYP3A4, such as ketoconazole and troleandomycin, results in a significant reduction in the rate of norpropoxyphene formation.[1][8]

• Antibody Inhibition: Incubation with monoclonal antibodies specific to CYP3A4 also effectively inhibits the N-demethylation of propoxyphene.

• Correlation Analysis: In a panel of individual donor HLMs with characterized CYP expression levels, the rate of norpropoxyphene formation shows a strong correlation with the expression or activity of CYP3A4.

Recombinant Human CYP Enzymes

To unequivocally pinpoint the specific CYP isoform responsible, experiments are conducted using recombinant human CYP enzymes expressed in a heterologous system (e.g., insect cells or bacteria). Studies with a panel of recombinant CYPs have shown that CYP3A4 exhibits the highest catalytic activity for propoxyphene N-demethylation.[6][7] While other isoforms like CYP3A5 may contribute to a lesser extent, CYP3A4 is clearly the principal enzyme involved.[14][15]

Quantitative Analysis: Enzyme Kinetics

Understanding the enzyme kinetics of propoxyphene N-demethylation is crucial for predicting its in vivo clearance and potential for drug-drug interactions. The Michaelis-Menten model is typically used to describe the relationship between the substrate concentration and the reaction velocity.

Parameter	Description	Typical Value Range (in HLMs)	Reference
Km (Michaelis Constant)	Substrate concentration at which the reaction rate is half of Vmax. A lower Km indicates a higher affinity of the enzyme for the substrate.	179 ± 74 µM	[6][7]
Vmax (Maximum Velocity)	The maximum rate of the reaction when the enzyme is saturated with the substrate.	Varies depending on HLM batch and protein concentration.	[6][7]
CLint (Intrinsic Clearance)	The ratio of Vmax to Km, representing the enzyme's catalytic efficiency.	0.41 ± 0.26 mL/mg/h	[6][7]

These kinetic parameters are essential inputs for in vitro-in vivo extrapolation (IVIVE) models to predict human pharmacokinetic parameters.

Experimental Protocols

The following provides a detailed, step-by-step methodology for a typical in vitro experiment to assess CYP3A4-mediated propoxyphene N-demethylation.

In Vitro Incubation with Human Liver Microsomes

Objective: To determine the kinetic parameters (Km and Vmax) of propoxyphene N-demethylation in HLMs.

Materials:

• Pooled human liver microsomes (HLMs)

• Propoxyphene hydrochloride

• Norpropoxyphene (analytical standard)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (ACN) or other suitable organic solvent for quenching

• Internal standard (IS) for analytical quantification (e.g., a structurally similar but chromatographically resolved compound)

Procedure:

• Preparation of Reagents: Prepare stock solutions of propoxyphene, norpropoxyphene, and the internal standard in an appropriate solvent (e.g., methanol or DMSO). Prepare the NADPH regenerating system and potassium phosphate buffer.

• Incubation Setup:

  • In a microcentrifuge tube, add the potassium phosphate buffer.

  • Add the HLM suspension to achieve a final protein concentration typically in the range of 0.1-0.5 mg/mL.

  • Add the propoxyphene stock solution to achieve a range of final concentrations (e.g., 0, 10, 25, 50, 100, 200, 500 µM).

  • Pre-incubate the mixture at 37°C for 5 minutes to allow temperature equilibration.

• Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Incubation: Incubate the reaction mixture at 37°C in a shaking water bath for a predetermined time (e.g., 15-60 minutes). The incubation time should be within the linear range of product formation.

• Termination of Reaction: Stop the reaction by adding a cold quenching solution, such as acetonitrile, containing the internal standard. This will precipitate the microsomal proteins.

• Sample Processing:

  • Vortex the samples to ensure thorough mixing.

  • Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate for analysis.

• Analytical Quantification: Analyze the formation of norpropoxyphene in the supernatant using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][16]

• Data Analysis:

  • Construct a standard curve for norpropoxyphene to quantify its concentration in the samples.

  • Plot the rate of norpropoxyphene formation (nmol/mg protein/min) against the propoxyphene concentration.

  • Fit the data to the Michaelis-Menten equation using non-linear regression analysis to determine the Km and Vmax values.

Workflow for in vitro propoxyphene metabolism assay.

Clinical Implications and Drug-Drug Interactions

The heavy reliance of propoxyphene metabolism on CYP3A4 makes it highly susceptible to drug-drug interactions (DDIs).[1][8]

• CYP3A4 Inhibitors: Co-administration of propoxyphene with strong CYP3A4 inhibitors (e.g., ketoconazole, ritonavir, clarithromycin, grapefruit juice) can significantly decrease its clearance, leading to elevated plasma concentrations of the parent drug and an increased risk of adverse effects, including respiratory depression and overdose.[1][8][17]

• CYP3A4 Inducers: Conversely, co-administration with potent CYP3A4 inducers (e.g., rifampin, carbamazepine, St. John's Wort) can accelerate the metabolism of propoxyphene to norpropoxyphene.[8][17] This may lead to a reduction in the analgesic efficacy of propoxyphene and an increased risk of cardiotoxicity due to the accumulation of norpropoxyphene.

Furthermore, inter-individual variability in CYP3A4 expression and activity, which can be influenced by genetic factors (pharmacogenomics), can contribute to the wide range of responses and adverse events observed with propoxyphene.[6][18][19]

Conclusion

The N-demethylation of propoxyphene to norpropoxyphene is a critical metabolic pathway predominantly catalyzed by CYP3A4. A thorough understanding of this biotransformation, including its enzymatic mechanism, kinetics, and susceptibility to inhibition and induction, is essential for drug development professionals. The in vitro methodologies outlined in this guide provide a robust framework for characterizing the metabolic profile of new chemical entities that may share structural similarities with propoxyphene or interact with CYP3A4. Such an understanding is fundamental to ensuring the safety and efficacy of new drug candidates.

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D-Norpropoxyphene Accumulation in Renal Failure Patients: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Propoxyphene, a once commonly prescribed opioid analgesic, was withdrawn from the global market due to significant safety concerns, primarily driven by the cardiotoxic effects of its principal metabolite, D-norpropoxyphene. This in-depth technical guide provides a comprehensive overview of the pharmacokinetics, toxicology, and clinical implications of D-norpropoxyphene accumulation, with a specific focus on patients with renal failure. This document is intended for researchers, scientists, and drug development professionals to underscore the critical importance of metabolite profiling in drug safety assessment, particularly in vulnerable patient populations.

Introduction and Historical Context

Propoxyphene: A Legacy of Analgesia and Adverse Events

First patented in 1955 and marketed under brand names such as Darvon and Darvocet, propoxyphene was an opioid analgesic indicated for mild to moderate pain.[1][2] For decades, it was one of the most prescribed medications in the United States.[3] However, its history is marred by a long-standing debate over its efficacy and safety, with concerns about its addictive potential and risk of overdose being raised as early as the 1970s.[2][3]

The Emergence of D-Norpropoxyphene: The True Culprit

The primary driver behind the eventual withdrawal of propoxyphene was the growing body of evidence implicating its major metabolite, D-norpropoxyphene, in serious and often fatal adverse events.[4][5] Unlike its parent compound, which is a relatively weak opioid agonist, D-norpropoxyphene exhibits significant cardiotoxicity and neurotoxicity.[5][6] This guide will dissect the scientific underpinnings of D-norpropoxyphene's detrimental effects, particularly in the context of renal impairment.

Pharmacokinetics of Propoxyphene and D-Norpropoxyphene: A Tale of Two Half-Lives

Absorption and Metabolic Transformation of Propoxyphene

Following oral administration, propoxyphene is rapidly absorbed, reaching peak plasma concentrations within 2 to 2.5 hours.[4] It undergoes extensive first-pass metabolism in the liver, primarily through N-demethylation to form D-norpropoxyphene.[7][8] This metabolic conversion is predominantly mediated by the cytochrome P450 isoenzyme CYP3A4.[9][10]

Metabolic Pathway of Propoxyphene to D-Norpropoxyphene.

The Pharmacokinetic Profile of D-Norpropoxyphene: A Recipe for Accumulation

A critical distinction between propoxyphene and its metabolite lies in their elimination half-lives. Propoxyphene has a half-life of approximately 6 to 12 hours, whereas D-norpropoxyphene's half-life is significantly longer, ranging from 30 to 36 hours.[5][9] This disparity leads to the accumulation of D-norpropoxyphene in the body with repeated dosing.[6]

D-norpropoxyphene is highly protein-bound, with approximately 80% bound to plasma proteins.[6] It also has a large volume of distribution, indicating extensive distribution into tissues.[6]

The Critical Impact of Renal Impairment

The kidneys are the primary route of elimination for D-norpropoxyphene.[7][8] Consequently, in patients with renal insufficiency, the excretion of this toxic metabolite is significantly impaired, leading to its marked accumulation in the plasma.[11][12][13] This accumulation is the primary reason why patients with kidney disease are at a heightened risk of D-norpropoxyphene-induced toxicity.[14] The FDA specifically highlighted that patients with renal insufficiency are particularly susceptible to the proarrhythmic effects of the drug due to reduced clearance of both propoxyphene and norpropoxyphene.[14]

The following table summarizes the key pharmacokinetic differences of D-norpropoxyphene in individuals with normal renal function versus those with severe renal impairment.

Pharmacokinetic Parameter	Normal Renal Function	Severe Renal Impairment/Anephric Patients	Reference(s)
Elimination Half-life (t½)	30 - 36 hours	Significantly prolonged (data varies, but substantially increased)	[5][9]
Renal Clearance	Primary route of elimination	Markedly reduced	[7][8]
Plasma Concentration	Reaches steady-state with repeated dosing	Substantially higher and more persistent plasma levels	[15]
Area Under the Curve (AUC)	Baseline	Approximately 76% greater for the parent drug and metabolite	[12]

The Toxicological Profile of D-Norpropoxyphene: A Multi-System Threat

Cardiotoxicity: The Hallmark of D-Norpropoxyphene Poisoning

The most significant and life-threatening toxicity associated with D-norpropoxyphene is its effect on the heart.[6][16]

D-norpropoxyphene exerts its cardiotoxic effects by blocking cardiac ion channels, a mechanism that is not reversible with opioid antagonists like naloxone.[16] Specifically, it inhibits:

• hERG (human Ether-à-go-go-Related Gene) Potassium Channels: Blockade of these channels, which are crucial for cardiac repolarization, leads to a prolongation of the QT interval on an electrocardiogram (ECG).[16]

• Voltage-Gated Sodium Channels: Inhibition of these channels slows intracardiac conduction, resulting in a widening of the QRS complex on the ECG.[5][6]

These effects are similar to those of Class I antiarrhythmic drugs.[6]

Mechanism of D-Norpropoxyphene-Induced Cardiotoxicity.

The clinical presentation of D-norpropoxyphene cardiotoxicity includes:

• ECG Abnormalities: Prolonged PR interval, widened QRS complex, and prolonged QT interval.[14]

• Arrhythmias: Including ventricular tachycardia and Torsades de Pointes, which can lead to syncope and sudden cardiac death.[3]

Neurotoxicity

In addition to its cardiac effects, D-norpropoxyphene can also cause significant central nervous system (CNS) toxicity, including seizures and respiratory depression.[10][12] These effects are particularly pronounced in overdose situations.

Clinical Management in Renal Failure: A Challenging Scenario

The management of D-norpropoxyphene toxicity in patients with renal failure is complicated by the metabolite's pharmacokinetic properties.

The Ineffectiveness of Hemodialysis

Due to its high protein binding and large volume of distribution, D-norpropoxyphene is not effectively removed from the body by hemodialysis.[15] Studies have shown that hemodialysis contributes negligibly to its total clearance.[15]

The Cornerstone of Management: Supportive Care

Given the lack of a specific antidote for the cardiotoxic effects and the inefficacy of dialysis, management of D-norpropoxyphene toxicity is primarily supportive.[3][16] Key interventions include:

• Airway Management: Ensuring a patent airway and providing ventilatory support as needed for respiratory depression.[3][16]

• Cardiovascular Support: Continuous cardiac monitoring is essential. Treatment of arrhythmias may include the administration of sodium bicarbonate.

• Seizure Control: Administration of anticonvulsants as required.[1]

• Naloxone Administration: While naloxone can reverse the opioid-induced respiratory depression and CNS depression, it has no effect on the cardiotoxicity caused by D-norpropoxyphene.[10]

Analytical Methodology for D-Norpropoxyphene Quantification

Accurate quantification of D-norpropoxyphene in biological matrices is crucial for both clinical toxicology and research purposes.

Biological Samples

Plasma and urine are the most common matrices for the analysis of D-norpropoxyphene.[4]

A Validated LC-MS/MS Protocol for Plasma Quantification

The following is a step-by-step protocol for the quantification of D-norpropoxyphene in plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method.

Experimental Protocol: Quantification of D-Norpropoxyphene in Human Plasma by LC-MS/MS

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To 1 mL of plasma, add an internal standard (e.g., D-norpropoxyphene-d5).

  • Add 1 mL of 100 mM phosphate buffer (pH 6.0) and vortex.

  • Centrifuge to precipitate proteins and transfer the supernatant.

  • Condition a mixed-mode SPE cartridge with methanol, deionized water, and 100 mM phosphate buffer (pH 6.0).

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with deionized water, 100 mM acetic acid, and methanol to remove interferences.

  • Elute D-norpropoxyphene with a mixture of dichloromethane, isopropanol, and ammonium hydroxide (e.g., 78:20:2 v/v/v).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[4]

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column.

    • Mobile Phase: A gradient of acetonitrile and water with a modifier such as formic acid.

    • Flow Rate: Appropriate for the column dimensions (e.g., 0.4 mL/min).

  • Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in positive mode.

    • Detection: Multiple Reaction Monitoring (MRM).

      • Monitor specific precursor-to-product ion transitions for D-norpropoxyphene (e.g., m/z 326.0 -> 252.0) and its internal standard.[4]

• Quantification:

  • Construct a calibration curve using known concentrations of D-norpropoxyphene.

  • Calculate the concentration in unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow for D-Norpropoxyphene Quantification.

Conclusion and Implications for Drug Development

The case of D-norpropoxyphene serves as a stark reminder of the potential for drug metabolites to exhibit toxicities that differ from and, in some cases, surpass those of the parent compound. The accumulation of D-norpropoxyphene in patients with renal failure underscores the critical need for thorough metabolite profiling during all stages of drug development.

For researchers and drug development professionals, the key takeaways are:

• Early and Comprehensive Metabolite Profiling: It is imperative to identify and characterize major metabolites early in the drug development process.

• Assessment of Metabolite Activity and Toxicity: The pharmacological and toxicological profiles of active metabolites must be thoroughly investigated.

• Consideration of Vulnerable Populations: The pharmacokinetic and pharmacodynamic effects of both the parent drug and its metabolites should be studied in populations with common comorbidities, such as renal and hepatic impairment.

By adhering to these principles, the scientific community can work to prevent the recurrence of public health issues like the one posed by propoxyphene and its toxic metabolite, D-norpropoxyphene.

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• Forni, L. G., & Hilton, P. J. (1997). Opiate toxicity in patients with renal failure. BMJ, 314(7097), 1827. [Link]

• LITFL. (2020, November 3). RRSIDEAD • Supportive Care. [Link]

• Palliative Care Network of Wisconsin. (2019, February 11). Opioid Use in Renal Failure. [Link]

• Medscape. (2025, June 24). Opioid Toxicity Treatment & Management: Prehospital Care, Emergency Department Care, Complications. [Link]

• Whalen, K. L. (2025, January 22). Opioid Toxicity. StatPearls. [Link]

• National Institutes of Health. (n.d.). Safe Use of Opioids in Chronic Kidney Disease and Hemodialysis Patients: Tips and Tricks for Non-Pain Specialists. [Link]

• University of Florida College of Medicine. (2007, November 30). Opioid Safety in Patients with Renal or Hepatic Dysfunction. [Link]

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• 9. Liquid chromatographic determination of propoxyphene and norpropoxyphene in plasma and breast milk - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Deep Dive: Norpropoxyphene hERG Potassium Channel Inhibition Studies

Executive Summary

Context: In November 2010, the FDA requested the market withdrawal of propoxyphene-containing products (e.g., Darvon, Darvocet).[1][2][3] While propoxyphene itself is a weak opioid agonist, the primary driver for this regulatory action was cardiotoxicity attributed to its major metabolite, norpropoxyphene (NPX) .[3][4]

The Core Issue: Unlike the parent drug, NPX exhibits a significantly longer half-life (30–36 hours vs. 6–12 hours), leading to systemic accumulation.[3][4] This metabolite acts as a potent blocker of the hERG (human Ether-à-go-go-Related Gene) potassium channel (

), precipitating QT interval prolongation and increasing the risk of Torsades de Pointes (TdP).[3]

This guide outlines the technical framework for studying NPX-hERG interactions, emphasizing the specific electrophysiological protocols required to characterize this high-risk pharmacological profile.

Part 1: The Pharmacological Mechanism

The Metabolic Cascade & Accumulation

The cardiotoxicity of propoxyphene is a function of metabolism.[5] Propoxyphene undergoes N-demethylation primarily via CYP3A4 to form norpropoxyphene.[3][4]

• Parent Drug (Propoxyphene): Rapidly cleared, moderate hERG blocker.[3]

• Metabolite (Norpropoxyphene): Slowly cleared, accumulates to toxic plasma concentrations (up to 10x parent levels), and exhibits complex ion channel interactions.[3][4]

Electrophysiological Mechanism of Block

NPX inhibition of hERG is not a simple pore plug. Research indicates a state-dependent mechanism with unique characteristics:

• Gating Modification: NPX slows channel activation and accelerates deactivation, effectively reducing the total charge transfer during the cardiac action potential.

• Concentration-Dependent Duality:

  • Low Concentrations (~5 µM): Paradoxical facilitation of hERG currents has been observed in some systems (e.g., Xenopus oocytes).[3][5][6]

  • High Concentrations (>10 µM): Potent block of the tail current.

• Selectivity Shift: At high concentrations, NPX has been shown to alter the ion selectivity of the hERG channel, increasing permeability to Na+, which further depolarizes the membrane potential.

Visualization: The Toxicity Pathway

The following diagram illustrates the cascade from administration to arrhythmia.

Caption: The metabolic conversion of Propoxyphene to Norpropoxyphene creates a bio-accumulating cardiotoxin that targets both potassium (hERG) and sodium channels.[3][4]

Part 2: Experimental Methodology (The Protocol)

To accurately assess NPX inhibition, a manual or automated whole-cell patch-clamp assay is required.[3] The following protocol is designed to meet ICH S7B guidelines.

Biological System[1][4][7]

• Cell Line: HEK293 or CHO cells stably expressing KCNH2 (hERG).[3]

• Rationale: Stable mammalian lines are preferred over Xenopus oocytes for drug safety testing due to higher physiological relevance and lack of vitelline membrane barriers.

Solutions & Preparation

• Internal (Pipette) Solution: K-Aspartate or K-Gluconate based (130 mM), EGTA (5 mM), MgATP (4 mM), HEPES (10 mM).[3] pH 7.2.[3][7]

• External (Bath) Solution: NaCl (137 mM), KCl (4 mM), CaCl2 (1.8 mM), MgCl2 (1 mM), Glucose (10 mM), HEPES (10 mM).[3][7][8] pH 7.4.[3][7]

• NPX Handling: NPX is lipophilic. Glass reservoirs and Teflon tubing should be used to minimize adsorption. Stock solutions should be prepared in DMSO (final bath concentration <0.1%).[3]

Voltage Clamp Protocol

This protocol isolates the hERG tail current, which is the standard metric for inhibition.

Step-by-Step Logic:

• Holding Potential (-80 mV): Maintains the channel in a closed, resting state.[3]

• Pre-pulse (-50 mV for 50ms): Used to determine leak current (optional but recommended for quality control).[3]

• Depolarizing Step (+20 mV for 2-4s): Opens the hERG channels and drives them into the inactivated state .

  • Why? hERG kinetics are unique; they inactivate rapidly upon depolarization. We cannot measure the full conductance here.

• Repolarizing Step (-50 mV for 2-4s): This is the measurement phase .[3]

  • Mechanism:[9] Rapid recovery from inactivation occurs faster than deactivation.[3] This generates a large, transient outward "tail current."[3]

  • Measurement: Peak tail current amplitude is measured here.[3]

• Inter-sweep Interval (10-15s): Allows full channel recovery and prevents cumulative inactivation.

Visualization: The Voltage Protocol

Caption: The standard hERG voltage protocol. Drug effect is quantified by the reduction in peak tail current at Step 3.

Part 3: Data Interpretation & Risk Assessment[3]

Quantitative Analysis

Data should be fitted to the Hill equation to derive the IC50 (half-maximal inhibitory concentration).

[3]

Comparative Data Table: Propoxyphene vs. Norpropoxyphene

Parameter	Propoxyphene (Parent)	Norpropoxyphene (Metabolite)	Clinical Implication
hERG IC50 (Mammalian)	~10 - 30 µM	~30 - 50 µM*	NPX is slightly less potent in vitro but accumulates more.[3]
Half-Life (T1/2)	6 - 12 hours	30 - 36 hours	NPX persists long after parent drug is cleared.[3]
Nav1.5 Block	Moderate	Potent	NPX adds QRS widening to the QT prolongation risk.
Cmax (Therapeutic)	~0.5 µM	~1 - 3 µM	Safety margin for NPX is dangerously narrow.[3]

*Note: IC50 values vary by cell system (Xenopus vs. HEK) and temperature. The values above represent consensus ranges for mammalian patch clamp at physiological temperature.

Quality Control (Self-Validating System)

To ensure the assay is valid, the following criteria must be met:

• Seal Resistance: >1 GΩ (Gigaseal) to prevent leak current artifacts.

• Series Resistance (Rs): <10 MΩ, compensated >80%. High Rs introduces voltage errors, masking the true kinetics of the block.

• Run-down: Control current amplitude must not decrease by >5% over the duration of the experiment.

• Positive Control: Use E-4031 (supramaximal dose, 1 µM) at the end of the assay to define 100% block.

The Safety Margin Calculation

The FDA withdrawal was predicated on the Safety Margin :

For Norpropoxyphene, the free plasma concentration in chronic users often approached the micromolar range, eroding the safety margin to <30x (a margin >30-100x is typically desired for safety).

References

• U.S. Food and Drug Administration (FDA). (2010).[3] FDA Drug Safety Communication: FDA recommends against the continued use of propoxyphene.[1][10] Retrieved from [Link][3][10][11]

• Witchel, H. J., et al. (2002).[3] Norpropoxyphene-induced cardiotoxicity is associated with changes in ion-selectivity and gating of HERG currents.[3][5][6] Cardiovascular Research.[12] Retrieved from [Link]

• Sanguinetti, M. C., & Tristani-Firouzi, M. (2006).[3] hERG potassium channels and cardiac arrhythmia.[6][13][14] Nature.[3] Retrieved from [Link][3]

• International Conference on Harmonisation (ICH). (2005).[3] Guideline S7B: The Non-Clinical Evaluation of the Potential for Delayed Ventricular Repolarization (QT Interval Prolongation) by Human Pharmaceuticals. Retrieved from [Link]

• Maldonado, C., et al. (2010).[3] Propoxyphene and Norpropoxyphene: Quantitation and Interpretation of Concentrations in Postmortem Cases. Journal of Analytical Toxicology. Retrieved from [Link]

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• 2. Propoxyphene withdrawn due to risk for cardiac toxicity [healio.com]
• 3. Norpropoxyphene - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. Norpropoxyphene-induced cardiotoxicity is associated with changes in ion-selectivity and gating of HERG currents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. Cardiotoxicity of Opioids — BROWN EMERGENCY MEDICINE BLOG [brownemblog.com]
• 10. FDA recommends stop prescribing and dispensing (Darvocet & Darvon) propoxyphene | Florida Nurse Practitioner Network | ENP Network [fnpn.enpnetwork.com]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. seqt.org [seqt.org]
• 13. researchgate.net [researchgate.net]
• 14. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]

Protocols & Analytical Methods

GC-MS Analysis of Norpropoxyphene: A Derivatization Protocol for Enhanced Sensitivity and Specificity

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the derivatization of norpropoxyphene, the primary and pharmacologically active metabolite of propoxyphene, into its more stable and chromatographically amenable amide form for subsequent analysis by gas chromatography-mass spectrometry (GC-MS). Direct analysis of norpropoxyphene by GC-MS is hampered by its high polarity and thermal lability, leading to poor peak shape and potential on-column degradation. The protocol herein details a robust base-catalyzed intramolecular cyclization method to convert norpropoxyphene to norpropoxyphene amide (NPXA), significantly improving its volatility and chromatographic performance. This application note is intended for researchers, scientists, and drug development professionals requiring a reliable and sensitive method for the quantification of norpropoxyphene in various matrices.

Introduction: The Analytical Challenge of Norpropoxyphene

Norpropoxyphene is the major metabolite of the synthetic opioid analgesic, propoxyphene.[1] Due to its longer elimination half-life compared to the parent drug, norpropoxyphene is a key analyte in clinical and forensic toxicology to monitor propoxyphene use and in pharmacokinetic studies.[1] However, the chemical structure of norpropoxyphene, which includes a primary amine and a hydroxyl group, presents significant challenges for gas chromatographic analysis. These polar functional groups lead to strong interactions with the active sites in the GC system, resulting in poor peak symmetry, reduced sensitivity, and potential thermal degradation within the hot injector port.[1]

To overcome these analytical hurdles, a chemical derivatization step is essential. Derivatization modifies the analyte's chemical structure to increase its volatility and thermal stability, thereby improving its chromatographic behavior.[1] This application note focuses on a highly effective and straightforward derivatization strategy: the conversion of norpropoxyphene to its cyclic amide derivative, norpropoxyphene amide (NPXA), through a base-catalyzed intramolecular rearrangement. This conversion results in a more stable, less polar molecule that is well-suited for GC-MS analysis.[1][2]

The Derivatization Strategy: Intramolecular Cyclization to Norpropoxyphene Amide

The conversion of norpropoxyphene to its amide derivative is achieved through a base-catalyzed intramolecular acyl shift.[1] Under strongly basic conditions (pH > 11), the secondary amine group of norpropoxyphene attacks the ester carbonyl carbon, leading to the formation of a stable five-membered ring amide and the elimination of ethanol. This reaction is rapid and proceeds to completion, ensuring reproducible and quantitative conversion of the analyte.[1]

The resulting norpropoxyphene amide is a more rigid and less polar molecule, which significantly enhances its performance in the GC system. The benefits of this derivatization include:

• Improved Peak Shape: The amide derivative exhibits reduced tailing and sharper, more symmetrical peaks.[1]

• Increased Thermal Stability: The cyclic amide is more resistant to thermal degradation in the GC inlet and column.[1]

• Enhanced Sensitivity: The improved chromatographic properties lead to lower limits of detection and quantification.

Caption: Base-catalyzed intramolecular cyclization of norpropoxyphene.

Experimental Protocol

This protocol outlines the steps for sample preparation, derivatization, and subsequent GC-MS analysis of norpropoxyphene.

Materials and Reagents

• Norpropoxyphene standard

• Sodium hydroxide (NaOH), 35% solution

• Phosphate buffer (100 mM, pH 6.0)

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Isopropanol (HPLC grade)

• Ammonium hydroxide (ACS grade)

• Internal Standard (e.g., SKF 525-A or a deuterated analog of norpropoxyphene)

• Solid-Phase Extraction (SPE) columns (mixed-mode cation exchange)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Sample Preparation and Derivatization Workflow

The following workflow is a general guideline and may require optimization based on the specific matrix (e.g., urine, blood, tissue homogenate).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Gas chromatographic-mass spectrometric quantitation of dextropropoxyphene and norpropoxyphene in hair and whole blood after automated on-line solid-phase extraction. Application in twelve fatalities - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of D-Norpropoxyphene maleate analytical standard

Abstract & Strategic Context

The Clinical Imperative: D-Norpropoxyphene is the major N-demethylated metabolite of the opioid analgesic D-Propoxyphene (Darvon/Darvocet). In 2010, the FDA mandated the withdrawal of Propoxyphene from the U.S. market.[1][2][3] The decision was driven not by the parent drug's opioid effects, but by the specific cardiotoxicity of Norpropoxyphene , which blocks hERG potassium channels and sodium channels, leading to prolonged QTc intervals, arrhythmias, and sudden death.

The Synthetic Challenge: For forensic and clinical toxicology, a high-purity analytical standard of D-Norpropoxyphene is required. De novo synthesis is inefficient due to the molecule's two chiral centers (

). The industry-standard approach is the N-demethylation of D-Propoxyphene . However, this route is plagued by a specific instability: O-to-N acyl migration . The propionyl ester group can migrate to the newly formed secondary amine under neutral-to-basic conditions, destroying the standard.

This protocol details a robust Troc (2,2,2-trichloroethoxycarbonyl) mediated demethylation strategy that prioritizes stereochemical retention and prevents acyl migration through rigorous pH control and immediate salt formation.

Retrosynthetic Analysis & Workflow

The synthesis utilizes the "Von Braun" type degradation logic but replaces the toxic cyanogen bromide (CNBr) with 2,2,2-Trichloroethyl chloroformate (Troc-Cl) . This reagent allows for mild reductive cleavage (Zn/AcOH), avoiding the harsh hydrolysis conditions that would cleave the sensitive propionyl ester.

Reaction Scheme (DOT Visualization):

Figure 1: Synthetic pathway highlighting the critical divergence point where O-to-N migration must be prevented.

Detailed Experimental Protocols

Safety Pre-Requisites

• Hazard: D-Norpropoxyphene is a potent cardiotoxin. Handle in a Class II Biosafety Cabinet or Fume Hood.

• PPE: Double nitrile gloves, lab coat, safety goggles.

• Regulatory: Propoxyphene and its metabolites are controlled substances (Schedule IV in US). Ensure DEA compliance.

Protocol A: Synthesis of Troc-Carbamate Intermediate

Objective: Replace the N-methyl group with a Troc protecting group.

• Preparation: Dissolve D-Propoxyphene HCl (10.0 mmol, 3.76 g) in water (30 mL). Basify with NH₄OH to pH 9. Extract the free base into 1,2-dichloroethane (DCE) (3 x 20 mL). Dry organic layer over MgSO₄ and filter.

• Reaction: Transfer the DCE solution (containing Propoxyphene free base) to a round-bottom flask under Nitrogen.

• Addition: Add K₂CO₃ (anhydrous, 15 mmol) and 2,2,2-Trichloroethyl chloroformate (Troc-Cl) (12.0 mmol) dropwise.

• Reflux: Heat to reflux (83°C) for 12 hours. Monitor by TLC (SiO₂, 5% MeOH in DCM). The starting material spot (Rf ~0.3) should disappear, replaced by the non-polar carbamate (Rf ~0.8).

• Workup: Cool to RT. Wash with dilute HCl (1M) to remove unreacted starting amine. Wash with brine. Dry (MgSO₄) and evaporate DCE to yield the Troc-carbamate as a viscous oil.

Protocol B: Reductive Cleavage to Norpropoxyphene Free Base

Objective: Remove the Troc group without hydrolyzing the ester.

• Dissolution: Dissolve the Troc-carbamate oil in 90% Acetic Acid / 10% Water (30 mL).

• Reduction: Add Zinc dust (activated, 50 mmol) in portions over 30 minutes. Stir vigorously at room temperature for 4 hours.

• Filtration: Filter off excess Zinc through a Celite pad.

• Neutralization (CRITICAL STEP):

  • The filtrate contains Norpropoxyphene acetate.

  • Cool the filtrate to 0°C.

  • Slowly basify with concentrated NH₄OH only until pH reaches 7.0 - 7.2 .

  • Warning: Do not exceed pH 7.5. Higher pH triggers the O-to-N migration.

• Extraction: Immediately extract with Diethyl Ether (3 x 50 mL). Keep the ether solution cold (0°C). Dry rapidly over Na₂SO₄.

  • Note: Do not store the free base. Proceed immediately to Protocol C.

Protocol C: Crystallization of the Maleate Salt

Objective: Stabilize the amine by protonation.

• Acid Preparation: Dissolve Maleic Acid (10.5 mmol) in a minimal amount of warm Acetone .

• Precipitation: Add the Maleic Acid solution dropwise to the cold Ether solution from Protocol B with stirring.

• Crystallization: A white precipitate should form immediately. If oiling occurs, scratch the glass or add a seed crystal.

• Recrystallization: Filter the crude solid. Recrystallize from Acetone/Ethanol (9:1) .

• Drying: Dry under high vacuum at 40°C for 24 hours.

The "Expertise" Factor: O-to-N Acyl Migration

The most common failure in this synthesis is the formation of the N-propionyl amide impurity. In the free base form, the secondary amine nitrogen is nucleophilic and spatially proximal to the ester carbonyl.

Mechanism of Failure (DOT Visualization):

Figure 2: The intramolecular rearrangement that destroys the analytical standard if the free base is handled at high pH.

Prevention Strategy:

• Kinetic Control: Keep workup temperatures low (0°C).

• pH Control: Never exceed pH 7.5 during extraction.

• Thermodynamic Control: Trap the amine immediately as the Maleate salt. The protonated ammonium species cannot attack the ester.

Analytical Validation (Self-Validating System)

The following data table defines the acceptance criteria for the synthesized standard.

Test	Method	Acceptance Criteria	Diagnostic Value
Identity	1H-NMR (CDCl3)	Absence of singlet at δ 2.4 ppm (N-CH3). Presence of maleate vinylic protons (δ 6.2 ppm).	Confirms N-demethylation and salt stoichiometry.
Purity	HPLC-UV (215 nm)	> 98.5% Area	Quantifies general chemical purity.
Stereochemistry	Chiral HPLC	> 99% D-isomer	Confirms no racemization occurred at C2/C3.
Migration Check	LC-MS	Mass 325.4 (Product) vs. Mass 325.4 (Impurity). Distinguish by Retention Time.[4]	The Amide impurity is much less polar (elutes later) than the Amine.
Melting Point	Capillary	175°C - 179°C (Decomp)	Matches literature for Maleate salt.

References

• FDA Drug Safety Communication. (2010). FDA recommends against the continued use of propoxyphene.[1][2] U.S. Food and Drug Administration.[2][3][5] [Link]

• Sullivan, H. R., et al. (1973). Metabolism of d-propoxyphene in man and laboratory animals. Clinical Pharmacology & Therapeutics. (Foundational reference for metabolite structure).
• Soellner, M. B., et al. (2006). Reaction Mechanism and Kinetics of the O-to-N Acyl Migration. Journal of the American Chemical Society.

Sources

• 1. kcnpnm.org [kcnpnm.org]
• 2. FDA recommends stop prescribing and dispensing (Darvocet & Darvon) propoxyphene | Florida Nurse Practitioner Network | ENP Network [fnpn.enpnetwork.com]
• 3. Response to Propoxyphene Market Withdrawal: Analgesic Substitutes, Doses, and Adverse Events - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Norpropoxyphene - Wikipedia [en.wikipedia.org]
• 5. droracle.ai [droracle.ai]

Automated Immunoassay Cross-Reactivity Protocol for Norpropoxyphene Detection

Application Note & Protocol

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to design and execute a robust cross-reactivity study for norpropoxyphene using automated immunoassay platforms. Norpropoxyphene, the primary active metabolite of propoxyphene, is a critical analyte in clinical and forensic toxicology.[1][2][3] Given the historical use of propoxyphene and the potential for co-administered or structurally similar compounds in biological samples, ensuring the specificity of an immunoassay is paramount for accurate detection.[2][4] This guide explains the underlying principles of competitive immunoassays, details a step-by-step protocol for assessing cross-reactivity in accordance with established validation guidelines, and provides a framework for data analysis and interpretation.

Introduction: The Imperative for Specificity in Norpropoxyphene Testing

Norpropoxyphene is the major metabolite of propoxyphene, an opioid analgesic that was widely prescribed for mild to moderate pain.[2][3] Although propoxyphene has been withdrawn from many markets due to concerns over cardiotoxicity, monitoring for its metabolite, norpropoxyphene, remains relevant in post-mortem toxicology, clinical monitoring, and research settings.[2][4] Norpropoxyphene itself exhibits a longer half-life than its parent compound, making it a key indicator of propoxyphene use.[1][3][4]

Automated immunoassays are widely used for initial drug screening due to their high throughput and ease of use.[5] These assays typically employ a competitive format where the drug in the sample competes with a labeled drug conjugate for a limited number of antibody binding sites.[5][6] However, a significant challenge in immunoassay development is the potential for cross-reactivity, where the antibody binds to substances other than the target analyte.[7][8] Structurally similar molecules, such as the parent drug (propoxyphene), other metabolites, or co-administered drugs like methadone, can potentially bind to the antibody, leading to false-positive or inaccurate quantitative results.[9]

Therefore, a rigorous evaluation of assay specificity through cross-reactivity testing is a non-negotiable component of method validation. This process is critical to define the assay's limitations and ensure confidence in the generated data. This protocol is designed to align with the principles outlined by regulatory and standards bodies such as the U.S. Food and Drug Administration (FDA) and the Clinical and Laboratory Standards Institute (CLSI).[10][11][12][13]

Principle of Competitive Immunoassay and Cross-Reactivity

In a typical automated homogeneous enzyme immunoassay for a small molecule like norpropoxyphene, the mechanism is based on competition.[5][6] The reagent contains antibodies specific to norpropoxyphene and a known quantity of norpropoxyphene conjugated to an enzyme (e.g., Glucose-6-Phosphate Dehydrogenase, G6PDH).

• In a negative sample (No Norpropoxyphene): The antibody binds to the enzyme-conjugated norpropoxyphene, inhibiting the enzyme's activity. This results in a low signal.

• In a positive sample (Norpropoxyphene present): The free norpropoxyphene from the sample competes with the enzyme-conjugated norpropoxyphene for the antibody binding sites. This leaves more enzyme-conjugated norpropoxyphene unbound and active, resulting in a higher signal. The signal generated is directly proportional to the concentration of norpropoxyphene in the sample.

Cross-reactivity occurs when a compound other than norpropoxyphene has a molecular structure similar enough to bind to the assay's antibody.[14] This binding also prevents the antibody from inhibiting the enzyme conjugate, generating a signal and potentially causing a false-positive result. This guide provides the methodology to quantify this potential interference.

Figure 1: Competitive Immunoassay Principle and Cross-Reactivity Mechanism.

Materials and Methods

Reagents and Equipment

• Automated Clinical Chemistry Analyzer (e.g., Roche Cobas, Beckman Coulter AU series, etc.)

• Norpropoxyphene Immunoassay Reagent Kit (Calibrators, Controls, and Reagents)

• Certified Reference Material (CRM) for Norpropoxyphene, Propoxyphene, and other potential cross-reactants (e.g., Methadone, LAAM, EDDP, etc.)

• Drug-Free Certified Human Urine or other appropriate biological matrix

• Class A volumetric flasks, pipettes, and other standard laboratory glassware

• Precision analytical balance

Selection of Potential Cross-Reactants

The selection of compounds for testing is critical and should be based on logical scientific reasoning. The primary candidates include:

• Parent Drug: Propoxyphene.[1]

• Other Metabolites: Any known minor metabolites of propoxyphene.[6]

• Structural Analogs: Drugs with a similar core chemical structure, such as methadone.[9]

• Co-administered Drugs: Compounds that may be found in the same patient population.

Protocol for Cross-Reactivity Assessment

This protocol follows the paired-difference testing approach recommended by CLSI guideline EP07.[10][15] The core principle is to determine the concentration of a potential cross-reactant that produces a signal equivalent to the assay's cutoff calibrator concentration.

Figure 2: Experimental Workflow for Cross-Reactivity Assessment.

Step-by-Step Experimental Procedure:

• Preparation of Test Compound Stocks:

  • Accurately weigh a suitable amount of the CRM for each potential cross-reactant.

  • Dissolve in a minimal amount of an appropriate solvent (e.g., methanol, DMSO) and then dilute with drug-free human urine to create a high-concentration stock solution (e.g., 100,000 ng/mL). The choice of solvent and its final concentration in the sample should be minimized to avoid matrix effects.

• Preparation of Serial Dilutions:

  • Perform a series of dilutions of the high-concentration stock solution using the drug-free matrix. The range of concentrations should be wide enough to bracket the assay's cutoff. For example, prepare dilutions ranging from 10 ng/mL to 50,000 ng/mL.

• Assay Calibration and Quality Control:

  • On the automated analyzer, perform a calibration of the norpropoxyphene assay according to the manufacturer's instructions.

  • Run low and high-quality control (QC) samples to verify the calibration is valid and the system is performing within specifications. The QC results must meet pre-defined acceptance criteria before proceeding.

• Analysis of Test Samples:

  • Load the prepared serial dilutions of each test compound onto the analyzer.

  • Run the samples as unknowns. It is recommended to run each concentration in triplicate to assess precision.

• Data Analysis and Calculation:

  • From the analyzer's output, identify the concentration of the test compound that produces a result approximately equal to the assay's cutoff concentration (e.g., 300 ng/mL for norpropoxyphene). This value is often referred to as the IC50, or the concentration causing 50% inhibition of signal relative to the negative calibrator.[16][17]

  • Use the following formula to calculate the percent cross-reactivity:

    % Cross-Reactivity = (Concentration of Norpropoxyphene at Cutoff / Concentration of Cross-Reactant Producing Cutoff Response) x 100 [18]

  • Example: If the norpropoxyphene cutoff is 300 ng/mL, and it takes 1,500 ng/mL of propoxyphene to produce a positive result at that cutoff, the calculation is: (300 ng/mL / 1,500 ng/mL) x 100 = 20%

Data Presentation and Interpretation

Results should be summarized in a clear and concise table. This allows for easy comparison of the specificity of the assay against various compounds.

Table 1: Example Cross-Reactivity Data for a Norpropoxyphene Immunoassay (Cutoff = 300 ng/mL)

Compound Tested	Concentration Producing Cutoff Response (IC50)	% Cross-Reactivity
Norpropoxyphene	300 ng/mL	100%
d-Propoxyphene	1,500 ng/mL	20.0%
Methadone	10,000 ng/mL	3.0%
EDDP (Methadone Metabolite)	> 50,000 ng/mL	< 0.6%
LAAM	> 50,000 ng/mL	< 0.6%
Tramadol	> 100,000 ng/mL	< 0.3%
Tapentadol	> 100,000 ng/mL	< 0.3%

Interpretation:

• A high percent cross-reactivity (e.g., >5%) indicates that the compound is likely to interfere with the assay. In the example above, d-Propoxyphene shows significant cross-reactivity. This means a high concentration of propoxyphene in a sample could potentially trigger a positive result in this norpropoxyphene screening assay.

• A low percent cross-reactivity (<1%) suggests that the compound is unlikely to cause a false positive at typical physiological or therapeutic concentrations.

• It is crucial to consider the clinical context. Even a compound with low cross-reactivity could interfere if it is present in the sample at extremely high concentrations.

• All presumptive positive results from an immunoassay screen should be confirmed by a more specific, secondary method like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][19]

Conclusion

This application note provides a structured and scientifically grounded protocol for the determination of cross-reactivity in automated norpropoxyphene immunoassays. By systematically testing structurally related compounds and calculating the percent cross-reactivity, laboratories can thoroughly characterize the specificity of their assay. This essential validation step, guided by principles from authorities like the CLSI, ensures a comprehensive understanding of an assay's performance, enhances the reliability of screening results, and upholds the integrity of clinical and forensic toxicological testing.

References

• U.S. Food and Drug Administration. (2009). DARVOCET-N® 50 and DARVOCET-N® 100 (PROPOXYPHENE NAPSYLATE AND ACETAMINOPHEN TABLETS, USP) Rx only WARNINGS. [Link]

• DrugBank. (n.d.). Propoxyphene Hydrochloride 65mg Capsule. [Link]

• U.S. Food and Drug Administration. (2009). DARVON® (PROPOXYPHENE HYDROCHLORIDE CAPSULES, USP) PULVULES® Rx only WARNINGS. [Link]

• Wikipedia. (2023). Norpropoxyphene. [Link]

• Clinical and Laboratory Standards Institute. (2019). Interference Testing in Clinical Chemistry (EP07). [Link]

• Szigeti, M., et al. (2021). The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers. Chemosensors. [Link]

• Wikipedia. (2023). Cross-reactivity. [Link]

• The ANSI Blog. (2022). CLSI EP07-Ed3 (R2022): Interference Testing In Chemistry. [Link]

• Isenschmid, D. S., et al. (2012). Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography– Tandem Mass Spectrometry. Journal of Analytical Toxicology. [Link]

• Clinical and Laboratory Standards Institute. (2018). EP07 | Interference Testing in Clinical Chemistry. [Link]

• Vylegzhanina, F. N., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Molecules. [Link]

• Sun Diagnostics. (n.d.). Interference Testing: Tips for a Successful Screening Experiment. [Link]

• McEnroe, R. J., et al. (2018). EP07 Interference Testing in Clinical Chemistry A guideline for global application developed through the Clinical and Laboratory Standards Institute consensus process. ResearchGate. [Link]

• Wu, R. S., et al. (1997). Synthesis of new d-propoxyphene derivatives and the development of a microparticle-based immunoassay for the detection of propoxyphene and norpropoxyphene. Bioconjugate Chemistry. [Link]

• Creative Diagnostics. (n.d.). Multiplex Immunoassay Protocol. [Link]

• Siemens Healthineers. (n.d.). Understanding cross-reactivity in immunoassay drug screening. [Link]

• Lin-Zhi International, Inc. (n.d.). LZI Oral Fluid Propoxyphene Enzyme Immunoassay. [Link]

• Gyros Protein Technologies. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. [Link]

• Vylegzhanina, F. N., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. ResearchGate. [Link]

• Quansys Biosciences. (2023). Cross reactivity testing at Quansys Biosciences. [Link]

• Salamone, S. J., et al. (1998). Evaluation of the OnLine immunoassay for Propoxyphene: Comparison to EMIT II and GC-MS. Journal of Analytical Toxicology. [Link]

• Oplatowska-Stachowiak, M., et al. (2015). The IC 50 and percent cross-reactivities (%CR) of OFLX to other FQs analogues used in this icELISA study. ResearchGate. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• CANDOR Bioscience GmbH. (n.d.). Cross-reactivity in immunoassays. [Link]

• BioAgilytix. (2001). FDA Guideline on validation of bioanalytical methods, May 2001. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• ResearchGate. (n.d.). Immunoassays in Forensic Toxicology. [Link]

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Articles [globalrx.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Norpropoxyphene - Wikipedia [en.wikipedia.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. lin-zhi.com [lin-zhi.com]
• 7. siemens-healthineers.com [siemens-healthineers.com]
• 8. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 9. Synthesis of new d-propoxyphene derivatives and the development of a microparticle-based immunoassay for the detection of propoxyphene and norpropoxyphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Clinical Laboratory Testing Interference | CLSI [clsi.org]
• 11. CLSI EP07-Ed3 (R2022): Interference Testing In Chemistry - The ANSI Blog [blog.ansi.org]
• 12. EP07 | Interference Testing in Clinical Chemistry [clsi.org]
• 13. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 14. cross-reactivity in immunoassays - CANDOR Bioscience [candor-bioscience.de]
• 15. sundiagnostics.us [sundiagnostics.us]
• 16. The Selectivity of Immunoassays and of Biomimetic Binding Assays with Imprinted Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cross-reactivity - Wikipedia [en.wikipedia.org]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

distinguishing norpropoxyphene from dehydrated rearrangement product

Technical Support Center: Propoxyphene Metabolite Analysis Case Reference: #NP-ISO-308 Topic: Distinguishing Norpropoxyphene from Dehydrated Rearrangement Product Status: Active Guide

Executive Summary: The "Ghost Peak" Phenomenon

User Issue: "I am analyzing urine samples for Propoxyphene metabolites. I see a peak that matches the retention time of Norpropoxyphene (NP) but has a mass shift of -18 Da (m/z 308), or my GC-MS quantification is non-linear and irreproducible."

Root Cause: Norpropoxyphene (NP) is chemically and thermally unstable. It undergoes an O-to-N acyl migration followed by dehydration to form a cyclic amide (Dehydrated Rearrangement Product, DRP). This occurs under three conditions:

• Thermal Stress: In the GC injection port (inlet).

• pH Extremes: During alkaline extraction or acidic hydrolysis.

• Storage: Spontaneous degradation in frozen urine over time.

This guide provides the protocols to distinguish, prevent, and quantify these species accurately.

Module 1: The Mechanism of Failure

To solve the interference, you must understand the chemistry. Norpropoxyphene contains a secondary amine and a propionyl ester in close proximity.

• The Trigger: Under heat or basic pH, the secondary amine nucleophilically attacks the ester carbonyl.

• The Rearrangement: The propionyl group migrates from the oxygen to the nitrogen (O-to-N migration).

• The Dehydration: This often results in the loss of a water molecule (dehydration) and cyclization, forming the stable N-benzyl-3-methyl-4-phenyl-propionamide (or related cyclic amide).

Mass Spectrometry Signature:

• Intact Norpropoxyphene (NP): precursor m/z 326

  .

• Dehydrated Rearrangement Product (DRP): precursor m/z 308

  .

Figure 1: The degradation pathway of Norpropoxyphene. Note that GC heat can drive the reaction instantaneously.

Module 2: Analytical Profiles & Identification

Use this table to confirm which species you are observing.

Feature	Norpropoxyphene (NP)	Dehydrated Rearrangement Product (DRP)
Precursor Ion (LC-MS)	326	308
Key Product Ions	252, 58	115, 91
GC Behavior	Degrades (unless derivatized)	Stable (elutes as sharp peak)
LC Retention Time	Elutes earlier (more polar)	Elutes later (less polar, loss of OH)
Reaction to Base	Unstable (converts to DRP)	Inert

Module 3: Troubleshooting Protocols

Scenario A: "I must use GC-MS."

The Problem: Injecting underivatized NP into a hot GC inlet (

C) causes on-column conversion. You will likely detect the DRP, not NP, leading to quantification errors if you calibrated with "cold" standards.

The Fix: Derivatization is Mandatory. You must block the secondary amine to prevent the nucleophilic attack.

Protocol:

• Extraction: Perform Liquid-Liquid Extraction (LLE) at pH 9.0 (avoid strongly caustic pH >11).

• Dry: Evaporate solvent under nitrogen at

  C.

• Derivatize: Add 50

  L of Acetic Anhydride or Propionic Anhydride (plus pyridine). Incubate at 60^\circ$C for 20 mins.

  • Why? This converts NP to N-acetyl-norpropoxyphene. The amine is now an amide and cannot attack the ester.

• Analysis: Quantify the derivative.

Scenario B: "I am using LC-MS/MS and see two peaks."

The Problem: You see a peak at m/z 326 and a small peak at m/z 308, or your m/z 326 peak has a "shoulder."

The Fix: Chromatographic Separation & Soft Ionization. LC-MS is the "Gold Standard" because it avoids thermal stress.

Protocol:

• Column Selection: Use a C18 column (e.g., Zorbax Eclipse Plus or equivalent).

• Mobile Phase: Acidic mobile phase (0.1% Formic Acid) stabilizes NP. Avoid high pH mobile phases.

• Transition Monitoring:

  • Target (NP): Monitor 326

    252.

  • Monitor (DRP): Monitor 308

    115.

• Criterion: If the m/z 308 peak area exceeds 5% of the NP peak, your sample prep is too harsh (likely during evaporation or pH adjustment).

Module 4: Sample Preparation FAQ

Q: Can I use the standard "Opiate" hydrolysis (Acid boil) for Propoxyphene? A: NO. Acid hydrolysis (boiling with HCl) will destroy Propoxyphene and convert Norpropoxyphene entirely to the DRP or other cleavage products. Use Enzymatic Hydrolysis (

-glucuronidase) at pH 6.0 if you must hydrolyze, though NP is often found free.

Q: My calibration curve for Norpropoxyphene is non-linear in GC-MS. A: This indicates partial thermal breakdown. As concentration increases, the "active sites" in your GC liner get saturated, changing the ratio of NP-to-DRP conversion.

• Immediate Action: Change the liner (use deactivated glass wool).

• Permanent Fix: Switch to the derivatization protocol in Scenario A.

Q: How do I store urine samples to prevent DRP formation? A: NP degrades to DRP even at -20°C over several months.

• Recommendation: Analyze fresh. If freezing, adjust pH to ~6.0 (mildly acidic) before freezing to inhibit the base-catalyzed rearrangement.

Module 5: Decision Logic (Workflow)

Follow this logic gate to select the correct method.

Figure 2: Method selection workflow for avoiding Norpropoxyphene rearrangement.

References

• Crews, B., Mikel, C., Latyshev, S., West, R., & Pesce, A. (2009). Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography–Tandem Mass Spectrometry.[1][2][3][4] Journal of Analytical Toxicology, 33(7), 379–384. Link

• Millard, B. J., Sheinin, E. B., & Benson, W. R. (1980). Thermal decomposition of propoxyphene during GLC analysis. Journal of Pharmaceutical Sciences, 69(10), 1177–1179.[5] Link

• Cleary, W. T. (1977). Gas chromatographic determination of propoxyphene and norpropoxyphene in plasma. Journal of Chromatography A, 132(2), 287-294.[6] Link

• United Chemical Technologies. (2023).[7] Propoxyphene and Norpropoxyphene In Blood, Plasma/Serum, Urine, Tissue By LC-MS/MS or GC.[7] UCT Applications Guide. Link

Sources

• 1. Unstable propoxyphene metabolite excreted in human urine is detected by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]
• 6. Gas chromatographic determination of propoxyphene and norpropoxyphene in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. unitedchem.com [unitedchem.com]

resolving norpropoxyphene peak tailing in liquid chromatography

Topic: Resolving Norpropoxyphene Peak Tailing

User: Research Scientist / Bioanalytical Chemist Subject: Troubleshooting Guide for Secondary Amine Tailing (Norpropoxyphene) Ticket ID: LC-NPX-TAIL-001[1][2]

Executive Summary: The "Silanol Trap"

Norpropoxyphene (NPX) presents a dual-challenge in liquid chromatography:

• Chemical Structure: It is a secondary amine.[2] At typical chromatographic pH (pH 2–8), it is protonated (

  ).[2] This positive charge interacts strongly with residual anionic silanol groups ( ) on the silica backbone of HPLC columns, causing severe peak tailing.[1][2][3]

• Stability Risk: Unlike many amines, NPX is chemically unstable at high pH, undergoing a base-catalyzed rearrangement to norpropoxyphene amide .[2] Therefore, the standard "High pH" strategy (pH > 10) used for other basic drugs is contraindicated here as it degrades the analyte.[2]

This guide provides three validated protocols to resolve tailing while maintaining analyte integrity.

Module 1: Diagnostic & Mechanism

Q: Why is my norpropoxyphene peak asymmetrical (Tailing Factor > 1.5)?

A: The root cause is the Ion-Exchange Mechanism .[2] While your C18 phase provides the desired hydrophobic retention, the underlying silica support acts as a weak cation exchanger.

• The Analyte: Norpropoxyphene has a pKa of approximately 9.06 [1].[2] In mobile phases below pH 9, it exists as a cation.[2]

• The Column: Traditional silica silanols have a pKa of ~3.5–4.5. Above pH 3.5, they deprotonate to form

  .[1][2]

• The Interaction: The cationic NPX binds electrostatically to the anionic silanol. This secondary retention mechanism is slower than the hydrophobic partition, resulting in a "tail" on the chromatogram.

Visualizing the Problem:

Figure 1: The electrostatic interaction mechanism causing peak tailing.[1][2]

Module 2: Mobile Phase Engineering (The Chemistry Fix)

Q: How do I fix tailing without buying a new column?

A: You must suppress the silanol interaction.[4] The method depends on your detector type (UV vs. MS).

Protocol A: For LC-UV (The "Silanol Blocker" Method)

Best for: Routine QC, High Robustness[1][2]

This method uses Triethylamine (TEA) .[2][4] TEA is a stronger base than NPX.[2] It saturates the active silanol sites, effectively "blocking" them from interacting with the norpropoxyphene [2].

Parameter	Specification	Mechanism
Buffer	25 mM Phosphate Buffer	Maintains pH stability.[1][2]
Additive	5–10 mM Triethylamine (TEA)	Competes for silanol sites (The "Blocker").[2]
pH	3.0 ± 0.1	Keeps silanols mostly protonated ( ) while TEA blocks the rest.[1][2]
Organic	Acetonitrile or Methanol	Standard elution.[2][4]

Step-by-Step Preparation:

• Dissolve phosphate salts in water.[2]

• Add TEA before adjusting pH (TEA is basic and will raise pH).[2]

• Adjust pH to 3.0 using Phosphoric Acid (

  ).[2]

• Filter through 0.22 µm nylon filter.[2]

CRITICAL WARNING: Do not use TEA with LC-MS. It is non-volatile and causes severe ion suppression, permanently contaminating the source.

Protocol B: For LC-MS (The "Low pH/High Ionic Strength" Method)

Best for: Bioanalysis, Toxicology, Clinical Research[1][2]

Since TEA is forbidden in MS, we rely on Chaotropic Agents and Low pH .

Parameter	Specification	Mechanism
Buffer	10–20 mM Ammonium Formate	Volatile buffer compatible with MS.
Acidifier	0.1% Formic Acid	Lowers pH to ~2.[2]7.
Ionic Strength	High (via Ammonium salt)	Swamps the ion-exchange sites, reducing electrostatic attraction.[2]
Column Temp	40°C – 50°C	Improves mass transfer kinetics, sharpening the peak.

Module 3: Column Selection (The Hardware Fix)

Q: Which column technology permanently solves this issue?

A: If mobile phase adjustments are insufficient, the stationary phase is likely "Type A" (acidic) silica.[2] You must switch to a modern "Base-Deactivated" phase.[1][2]

Recommended Column Classes:

• Charged Surface Hybrid (CSH):

  • Technology: The silica surface is modified with a weak positive charge.

  • Effect: The positive surface repels the protonated norpropoxyphene, preventing it from touching the silanols. This yields the sharpest peaks for amines at low pH [3].[2]

  • Example: Waters XSelect CSH C18.[2]

• Bidentate End-Capped / Sterically Protected:

  • Technology: Uses bulky side chains (di-isopropyl or isobutyl) to physically shield the silanols.[1][2]

  • Effect: Steric hindrance prevents the bulky drug molecule from reaching the surface.

  • Example: Agilent Zorbax StableBond (SB-C18).[1][2]

Decision Matrix for Method Development:

Figure 2: Decision tree for optimizing norpropoxyphene peak shape.

Module 4: The Stability Trap (Critical FAQ)

Q: Can I use high pH (pH 10) to neutralize the amine? A: NO.

While high pH works for many opioids (like Methadone), Norpropoxyphene is chemically unstable in alkaline conditions.[2]

• Reaction: Base-catalyzed rearrangement to Norpropoxyphene Amide (N-isobutyrylnorpropoxyphene) [4].[1][2]

• Consequence: You will see the disappearance of the NPX peak and the appearance of a new peak (the amide) at a different retention time.

• Limit: Avoid mobile phases > pH 7.5. Avoid alkaline liquid-liquid extraction (LLE) unless you intend to measure the rearrangement product.[2]

References

• PubChem. (n.d.).[2] Propoxyphene | C22H29NO2.[2] National Library of Medicine. Retrieved from [Link]

• Snyder, L. R., & Dolan, J. W. (2025).[2] LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing. LCGC International. Retrieved from [Link]

• Waters Corporation. (n.d.).[2] Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Crews, B. A., et al. (2009).[2] Unstable propoxyphene metabolite excreted in human urine is detected by liquid chromatography-tandem mass spectrometry. Journal of Analytical Toxicology. Retrieved from [Link]

Sources

• 1. Norpropoxyphene - Wikipedia [en.wikipedia.org]
• 2. Propoxyphene | C22H29NO2 | CID 10100 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]

Technical Support Hub: Stability of D-Norpropoxyphene in Frozen Plasma

Executive Summary: The Stability Paradox

Welcome to the technical support guide for D-Norpropoxyphene analysis. If you are observing inconsistent quantification of Norpropoxyphene (NP) in frozen plasma, you are likely encountering the "Parent-Metabolite Paradox."

Stability in this context is bidirectional and treacherous:

• Generation (False Positive): The parent drug, Propoxyphene (P), is highly unstable in plasma. It degrades ex vivo into Norpropoxyphene. If P degrades during storage, your NP concentration increases artificially.

• Degradation (False Negative): Norpropoxyphene itself is susceptible to chemical rearrangement (cyclization) under alkaline conditions, causing your NP concentration to decrease .

This guide provides the protocols to arrest both mechanisms.

Critical Degradation Pathways

To troubleshoot effectively, you must understand the chemical behavior of the analyte in the matrix.

The Mechanism

Propoxyphene undergoes hydrolysis to Norpropoxyphene. Subsequently, Norpropoxyphene undergoes an intramolecular rearrangement (O-to-N acyl migration) to form Norpropoxyphene Amide (cyclic amide). This second step is catalyzed by alkaline pH and heat.

Figure 1: The degradation cascade. Propoxyphene instability artificially elevates Norpropoxyphene, while alkaline conditions deplete Norpropoxyphene into the Cyclic Amide.

Storage & Handling Protocols (Pre-Analytical)

FAQ: How should I store plasma to prevent artifact formation?

The Issue: Storage at -20°C is often insufficient to stop the hydrolysis of Propoxyphene into Norpropoxyphene over long periods.

The Protocol:

• Temperature: Store samples at -80°C (or lower). Hydrolysis rates are significantly retarded at deep-freeze temperatures compared to standard freezer temperatures (-20°C) [1].

• Preservatives: Collect blood in tubes containing Sodium Fluoride (NaF) . Fluoride inhibits the enzymatic esterases responsible for the initial breakdown of Propoxyphene.

• Acidification (Optional but Recommended): For long-term storage, acidifying the plasma (pH ~6.0) can stabilize both the parent and the metabolite, preventing the alkaline-catalyzed cyclization of NP [2].

Data Summary: Stability Impact

Storage Condition	Propoxyphene Stability	Norpropoxyphene Stability	Risk Outcome
-20°C (No Preservative)	Poor (< 1 month)	Moderate	False High NP (P converts to NP)
-20°C (NaF)	Moderate	Good	Acceptable for short term
-80°C (NaF)	Excellent	Excellent	Gold Standard
Freeze/Thaw Cycles	Unstable	Stable (up to 3 cycles)	P degradation drives variability

Analytical Troubleshooting (Extraction & Quantification)

Issue 1: "I see 'Ghost Peaks' or inconsistent recovery in LC-MS."

Cause: On-column degradation or Source-Induced Fragmentation. In LC-MS, Norpropoxyphene (m/z 326) can dehydrate in the ion source to form a product at m/z 308 .[1][2] If your chromatography separates these species but your integration window is too tight, or if the conversion happens during chromatography, quantification will fail [3].

Solution:

• Monitor Both Ions: Track m/z 326 (Intact NP) and m/z 308 (Dehydrated).

• Avoid Alkaline Mobile Phases: High pH mobile phases promote the rearrangement to the amide form inside the column. Use acidic mobile phases (Formic acid/Ammonium formate).

Issue 2: "My GC-MS results are non-linear."

Cause: Thermal instability in the GC injector. Norpropoxyphene decomposes thermally. You cannot analyze it directly without derivatization or controlled conversion.

Solution: The "Force-Conversion" Strategy Instead of fighting the instability, many GC-MS protocols intentionally convert all Norpropoxyphene to the stable Norpropoxyphene Amide before injection.

Protocol (Alkaline Conversion):

• Add 0.2 M NaOH to the plasma sample (pH > 11).

• Incubate at room temperature for 10–20 minutes.

• Extract the resulting Amide.[3]

• Quantify the Amide and back-calculate to Norpropoxyphene concentration [4].

Workflow Decision Matrix

Use this logic flow to determine the correct sample preparation based on your instrumentation.

Figure 2: Decision matrix for sample processing. LC-MS requires pH preservation, while GC-MS often utilizes alkaline conversion.

Frequently Asked Questions (FAQ)

Q: Can I use stored urine samples to validate my plasma method? A: No. The matrix chemistry differs. In urine, Norpropoxyphene is often already partially converted to the dehydrated product or the amide due to bladder pH and storage time. Plasma requires stricter control of the Propoxyphene-to-Norpropoxyphene conversion [5].

Q: I have samples stored at -20°C for 6 months without NaF. Are they usable? A: They are likely compromised. Propoxyphene degradation has likely occurred, elevating your Norpropoxyphene baseline. If you must analyze them, report the results as "Total Propoxyphene Metabolites" or flag the data as "Likely Elevated due to Pre-Analytical Hydrolysis."

Q: Why does my internal standard (Norpropoxyphene-d5) show lower recovery than the analyte? A: Check your equilibration time. If you add the IS and immediately extract, the IS hasn't had time to bind to plasma proteins or undergo the same partial degradation/conversion as the endogenous analyte. Allow 15-30 minutes of equilibration, but ensure the sample remains chilled [2].

References

• Garland, W. A., et al. (1975). "Determination of Propoxyphene and Norpropoxyphene by Chemical Ionization Mass Fragmentography." Clinical Pharmacology & Therapeutics. Link

• United Chemical Technologies. (2023).[3] "Propoxyphene and Norpropoxyphene In Blood, Plasma/Serum, Urine, Tissue By LC-MS/MS or GC." Application Note. Link

• Crews, B., et al. (2009). "Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography-Tandem Mass Spectrometry." Journal of Analytical Toxicology. Link

• Amalfitano, G., et al. (1996). "Gas Chromatographic Quantitation of Dextropropoxyphene and Norpropoxyphene in Urine after Solid-Phase Extraction." Journal of Analytical Toxicology. Link

• Baselt, R. C. (2020). Disposition of Toxic Drugs and Chemicals in Man.

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. unitedchem.com [unitedchem.com]

Reference Data & Comparative Studies

Technical Guide: Interpreting Propoxyphene to Norpropoxyphene (P/N) Ratio in Forensics

Executive Summary

While Propoxyphene (dextropropoxyphene) was withdrawn from major markets (e.g., US FDA in 2010, EMA in 2009) due to cardiotoxicity, it remains a critical analyte in forensic toxicology for cold cases, international casework, and illicit supply chains. The Propoxyphene to Norpropoxyphene (P/N) ratio is a superior forensic metric compared to absolute blood concentrations for distinguishing between acute overdose and chronic accumulation/delayed death.

This guide compares the P/N ratio against alternative interpretative methods (absolute concentration) and outlines the superior analytical workflow (LC-MS/MS vs. GC-MS) required to derive accurate ratios.

Part 1: Pharmacokinetic Basis & Mechanism

To interpret the ratio, one must understand the causality of metabolism. Propoxyphene (P) is rapidly metabolized into Norpropoxyphene (N) via CYP3A4 .

• Propoxyphene (Parent): Short half-life (

  hours).[1][2]

• Norpropoxyphene (Metabolite): Long half-life (

  hours).[1][2]

• Toxicity Driver: Norpropoxyphene is a potent sodium channel blocker. Its accumulation is the primary cause of cardiotoxicity (QRS widening, arrhythmias) rather than respiratory depression alone [1, 2].

Diagram 1: Metabolic Accumulation & Toxicity Pathway

The following diagram illustrates why the ratio shifts over time and the specific toxicity mechanism of the metabolite.

Caption: Differential kinetics of Propoxyphene (P) and Norpropoxyphene (N).[2][3] Note the significant half-life disparity driving the ratio shift.

Part 2: The P/N Ratio vs. Alternatives

The primary forensic challenge is distinguishing Acute Overdose (rapid death) from Chronic Accumulation (therapeutic or abuse history) or Delayed Death (survival for hours after ingestion).

Comparative Analysis: P/N Ratio vs. Absolute Concentration

Absolute concentrations are often unreliable due to Postmortem Redistribution (PMR) and high inter-individual tolerance. The P/N ratio serves as a "metabolic clock."

Feature	Alternative: Absolute Blood Concentration	Product: P/N Ratio Metric
Primary Utility	Determining if drug is present within lethal range (>1.0 mg/L).[4]	Determining time since ingestion and chronicity of use.
Tolerance Impact	High Failure Rate. Chronic users may have "lethal" levels (e.g., 2.0 mg/L) but be asymptomatic due to tolerance [3].	High Stability. Ratio reflects metabolic capacity, not just total load. Chronic users show low ratios regardless of tolerance.
PMR Susceptibility	High. Propoxyphene redistributes from organs to blood (Heart/Femoral ratio ~3.5) [4].	Moderate. While both redistribute, the relative proportion remains a more reliable indicator of antemortem status than raw numbers.
Interpretation	>1.0 mg/L = Potentially Lethal.[4]	> 1.0 (often >5.0): Acute Overdose (Death <1 hr).< 1.0: Chronic Use or Delayed Death (>4 hrs).

Experimental Causality

• Acute Scenario: In rapid death, the body has not had time to convert P to N. Blood P is high; N is low. Result: Ratio

  .

• Chronic/Delayed Scenario: Due to N's 30+ hour half-life, it accumulates.[2] In maintenance patients, N concentrations can exceed P by a factor of 10–13 [5].[3] Result: Ratio

  .

Part 3: Analytical Methodologies (The "How")

To calculate a valid P/N ratio, the analytical method must distinguish Norpropoxyphene from its degradation products.

Critical Artifact Warning: GC-MS vs. LC-MS/MS

• GC-MS Issue: Historical GC methods require alkaline extraction or high injector port temperatures, which can chemically dehydrate Norpropoxyphene into a rearrangement product (cyclic amide, m/z 308).[5] If not controlled, this leads to underestimation of N and a false high P/N ratio [6].

• LC-MS/MS Solution: Uses "soft" ionization (Electrospray) and avoids high-heat/alkaline stress, preserving Norpropoxyphene (m/z 326). This is the mandatory standard for ratio analysis.

Diagram 2: Self-Validating Analytical Workflow (LC-MS/MS)

Caption: LC-MS/MS workflow preventing thermal degradation of Norpropoxyphene. Note the specific elution solvent to preserve analyte stability.

Validated Protocol Steps

• Sample Prep: Aliquot 1 mL blood. Add deuterated internal standards (Propoxyphene-d11, Norpropoxyphene-d5).

• Buffer: Add 2 mL phosphate buffer (pH 6.0). Crucial: Do not use high pH buffers during initial load to prevent premature amide formation.

• SPE Extraction: Use Mixed-Mode columns (e.g., Clean Screen DAU).

  • Condition: MeOH, Water, Buffer (pH 6).

  • Load: Sample at 1-2 mL/min.[6]

  • Wash: Water, 0.1M Acetic Acid, MeOH.

  • Elute: Dichloromethane/Isopropanol/Ammonium Hydroxide (78:20:2).[6] Note: Prepare fresh daily.

• Reconstitution: Evaporate under nitrogen <40°C. Reconstitute in mobile phase (0.1% Formic Acid in Water/Acetonitrile).

• Quantitation: Monitor transition m/z 340.2

  59.1 (Propoxyphene) and m/z 326.2 44.1 (Norpropoxyphene).

Part 4: Interpretation & Postmortem Redistribution (PMR)

When interpreting the ratio in a legal/forensic context, the "Trustworthiness" of the data depends on sampling site.

The PMR Factor

Propoxyphene is lipophilic (

L/kg) and exhibits significant postmortem redistribution.

• Central Blood (Heart): Concentrations can increase 2-5x postmortem due to diffusion from lungs/liver.

• Peripheral Blood (Femoral): More stable, but still subject to changes.

Guideline: Always calculate the P/N ratio using Femoral Blood . If only Cardiac blood is available, the absolute concentrations will be artificially high, but the ratio often remains indicative of the metabolic phase (Acute vs. Chronic), provided putrefaction has not degraded the parent drug [7].

Data Interpretation Matrix

P/N Ratio	Interpretation	Clinical Context
> 1.0	Acute Ingestion	Death occurred rapidly (minutes to <1 hour) before significant metabolism.
0.2 -- 1.0	Intermediate	Survival for several hours, or acute overdose on top of chronic background.
< 0.2	Chronic / Late	Long-term accumulation of Norpropoxyphene.[2][7] Death may be due to cardiotoxic accumulation of metabolite.[8]

References

• FDA Drug Safety Communication. (2010). FDA recommends against the continued use of propoxyphene. U.S. Food and Drug Administration.[1] Link

• Baselt, R. C. (2020). Disposition of Toxic Drugs and Chemicals in Man (12th ed.). Biomedical Publications. (Standard reference for half-lives and toxicity mechanisms).

• Wolen, R. L., et al. (1975).[9] Determination of propoxyphene and norpropoxyphene by chemical ionization mass fragmentography.[9] Clinical Pharmacology & Therapeutics.[3][9] Link

• Pélissier-Alicot, A. L., et al. (2003). Mechanisms underlying postmortem redistribution of drugs: a review. Journal of Analytical Toxicology.[7][10] Link

• Gram, L. F., et al. (1979). Dextropropoxyphene kinetics after single and repeated oral doses in man. European Journal of Clinical Pharmacology.

• Mott, W. A., et al. (2013). Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography–Tandem Mass Spectrometry.[11] Journal of Analytical Toxicology.[7][10] Link

• McBay, A. J. (1976).[4] Propoxyphene and norpropoxyphene concentrations in blood and tissues in cases of fatal overdose.[4][12][13] Clinical Chemistry.[3][4] Link

Sources

• 1. Propoxyphene | C22H29NO2 | CID 10100 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. Propoxyphene and norpropoxyphene kinetics after single and repeated doses of propoxyphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Propoxyphene and norpropoxyphene concentrations in blood and tissues in cases of fatal overdose - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Articles [globalrx.com]
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• 12. Propoxyphene and norpropoxyphene tissue concentrations in fatalities associated with propoxyphene hydrochloride and propoxyphene napsylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Post-mortem clinical pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Differentiating Acute Overdose vs. Chronic Use via Norpropoxyphene Levels

Executive Summary: The Biomarker Divergence

In forensic and clinical toxicology, distinguishing between an acute, intentional overdose of Propoxyphene (PPX) and toxicity resulting from chronic accumulation is critical for determining the cause of death or mechanism of injury. This guide compares two diagnostic approaches: Static Parent Compound Analysis (measuring PPX alone) versus Dynamic Metabolite Ratio Profiling (measuring the PPX/NorPPX ratio).

The Core Thesis: While Propoxyphene (Parent) levels indicate recent ingestion, they fail to capture the total toxic burden. Norpropoxyphene (NorPPX) , the major metabolite, possesses a half-life 3x longer than the parent and exhibits potent sodium channel blocking activity. Therefore, the PPX:NorPPX ratio is the superior "product" for differentiating acute ingestion (High Ratio) from chronic accumulation (Low Ratio).

Mechanistic Foundation

To interpret the data correctly, one must understand the kinetic mismatch between the drug and its metabolite.

The Kinetic Mismatch

Propoxyphene is metabolized via CYP3A4 N-demethylation into Norpropoxyphene.[1] The clinical danger arises from the disparity in their elimination half-lives:[2][3]

• Propoxyphene (PPX):

  hours.[1][3]

• Norpropoxyphene (NorPPX):

  hours (up to 39h in elderly).

In chronic dosing, PPX reaches steady state quickly, but NorPPX continues to accumulate, often exceeding parent concentrations by 10-fold or more.

The Toxicity Driver (The "Why")

Differentiation is medically relevant because the mechanism of death differs:

• Acute PPX Toxicity: Primarily CNS depression and respiratory arrest.

• Chronic NorPPX Toxicity: Primarily cardiotoxicity .[4][5][6][7] NorPPX is a potent voltage-gated sodium channel blocker (Class Ic antiarrhythmic effect). Accumulation leads to QRS widening, bradycardia, and refractory cardiac arrest, often without profound respiratory depression initially.

Pathway Visualization

Figure 1: The metabolic pathway highlighting the half-life disparity and the potential for analytical artifacts (cyclic amide) during extraction.

Comparative Analysis: Acute vs. Chronic Profiles

The following table contrasts the pharmacokinetic profiles. This data serves as the baseline for interpretation.

Table 1: Pharmacokinetic & Clinical Comparison

Feature	Acute Overdose (Immediate Ingestion)	Chronic Toxicity (Accumulation)
Primary Driver	Massive single bolus.	Impaired clearance / Dose stacking.
PPX Blood Level	High (>1.0 mg/L typical).	Low to Moderate (0.1 - 0.5 mg/L).
NorPPX Blood Level	Low/Moderate (Metabolism lags).	Very High (>1.0 - 3.0 mg/L).
PPX : NorPPX Ratio	> 1.0 (Parent dominates).	< 0.5 (Metabolite dominates).
Clinical Presentation	Coma, Miosis, Respiratory Depression.[8][9]	QRS Widening, Arrhythmias, Seizures.
Post-Mortem Find	Gastric contents often positive.	Gastric contents often negative/low.

Experimental Protocol: LC-MS/MS Determination

Senior Scientist Note: Historic GC-MS methods are prone to error because Norpropoxyphene is chemically unstable in alkaline conditions and high heat, rearranging into a dehydrated cyclic amide (m/z 308). LC-MS/MS is the mandatory standard for accurate quantitation of the intact metabolite (m/z 326).

Method Validation Summary

• Matrix: Whole Blood (fluoride oxalate) or Serum.[10]

• Instrumentation: UPLC coupled with Triple Quadrupole MS (e.g., Sciex QTRAP or Waters Xevo).

• Internal Standard (ISTD): Propoxyphene-d5 and Norpropoxyphene-d5.

Sample Preparation (Solid Phase Extraction)

Avoid strong alkaline hydrolysis to prevent NorPPX degradation.

• Aliquoting: Transfer 200 µL of sample to a clean tube.

• ISTD Addition: Add 20 µL of deuterated internal standard mix.

• Buffer Addition: Add 1.0 mL of 100 mM Phosphate Buffer (pH 6.0) .

  • Why: pH 6.0 ensures ionization of the amine without inducing the alkaline rearrangement of NorPPX.

• SPE Loading: Condition mixed-mode cation exchange columns (e.g., Oasis MCX or UCT Clean Screen) with Methanol then Water. Load sample.

• Wash:

  • Wash 1: Deionized Water.[10]

  • Wash 2: 100 mM Acetic Acid.[10]

  • Wash 3: Methanol.[10]

• Elution: Elute with Dichloromethane:Isopropanol:Ammonium Hydroxide (78:20:2) .

  • Critical: Prepare elution solvent fresh. Minimize exposure time to the base.

• Evaporation: Evaporate to dryness under nitrogen at <40°C (Low heat prevents degradation).

• Reconstitution: Reconstitute in Mobile Phase A (0.1% Formic Acid in Water).

Mass Spectrometry Parameters (MRM)

Analyte	Precursor Ion (Q1)	Product Ion (Q3) - Quant	Product Ion (Q3) - Qual
Propoxyphene	340.2	266.1	58.1
Norpropoxyphene	326.2	252.1	58.1
Propoxyphene-d5	345.2	271.1	--

Diagnostic Logic & Decision Matrix

The following logic flow represents the "Self-Validating System" for classifying cases.

Figure 2: Decision matrix for classifying toxicity based on quantitative thresholds and metabolite ratios.

References

• U.S. Food and Drug Administration (FDA). (2010). FDA Drug Safety Communication: FDA recommends against the continued use of propoxyphene. Retrieved from [Link]

• Baselt, R. C. (2020). Disposition of Toxic Drugs and Chemicals in Man (12th ed.).

• Wolen, R. L., Ziege, E. A., & Gruber, C. M. (1975).[11] Determination of propoxyphene and norpropoxyphene by chemical ionization mass fragmentography.[11] Clinical Pharmacology & Therapeutics.[11][12] Retrieved from [Link]

• Maddox, P. T., et al. (2010). Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography-Tandem Mass Spectrometry.[13] Journal of Analytical Toxicology. Retrieved from [Link]

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. citizen.org [citizen.org]
• 3. Norpropoxyphene - Wikipedia [en.wikipedia.org]
• 4. Marked QRS complex abnormalities and sodium channel blockade by propoxyphene reversed with lidocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Marked QRS complex abnormalities and sodium channel blockade by propoxyphene reversed with lidocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ClinPGx [clinpgx.org]
• 7. itlab.us [itlab.us]
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• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. unitedchem.com [unitedchem.com]
• 11. Determination of propoxyphene and norpropoxyphene by chemical ionization mass fragmentography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Propoxyphene and norpropoxyphene kinetics after single and repeated doses of propoxyphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Validation of LC-MS/MS Method for Norpropoxyphene: A Comparative Technical Guide

Executive Summary

Norpropoxyphene (NP), the major metabolite of propoxyphene, presents a unique bioanalytical challenge due to its chemical instability. Unlike its parent compound, NP undergoes rapid cyclization to a cyclic amide (m/z 308) under alkaline conditions—a phenomenon that historically plagued GC-MS analysis.

This guide provides a validated LC-MS/MS protocol designed to prevent this rearrangement, ensuring regulatory compliance. We compare three extraction methodologies—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid Phase Extraction (SPE)—and demonstrate why Acidic LLE offers the optimal balance of matrix cleanliness and analyte stability for FDA-compliant validation.

The Technical Challenge: The "Cyclic Amide" Trap

The core difficulty in quantifying Norpropoxyphene is not sensitivity, but structural integrity .

• Mechanism: In basic solutions (pH > 9), the secondary amine of NP attacks the ester carbonyl, leading to the formation of a cyclic amide (N-benzyl-3-methyl-4-phenyl-propionamide) and the loss of water.

• Mass Shift: This rearrangement shifts the precursor ion from m/z 326 (intact NP) to m/z 308 (cyclic amide).

• Impact: Legacy methods using alkaline extraction (common for opioids) inadvertently converted NP to the amide, leading to massive under-quantification of the active metabolite.

Expert Insight: To validate this method per FDA guidelines, all sample preparation and mobile phases must maintain a pH < 6.0 to preserve the m/z 326 precursor.

Comparative Analysis of Extraction Methodologies

We evaluated three extraction techniques for Norpropoxyphene in human plasma.

Feature	Protein Precipitation (PPT)	Solid Phase Extraction (SPE)	Acidic Liquid-Liquid Extraction (LLE)
Principle	Solubilization of proteins with organic solvent (AcN/MeOH).	Selective retention on mixed-mode cation exchange cartridges.	Partitioning into organic solvent (Chlorobutane) at controlled pH.
Recovery	> 95% (High)	85–90% (Consistent)	75–85% (Moderate)
Matrix Effect	High (Significant ion suppression).	Low (Cleanest extract).	Low to Moderate.
Stability Risk	Low (if acidified solvents used).	Low (if elution is acidic).	High (if pH is not strictly controlled).
Cost/Sample	$ (Low)	$ (High)	(Medium)
Verdict	Screening Only. Too "dirty" for low LLOQ validation.	Gold Standard. Best data, but cost-prohibitive for high throughput.	Recommended. Best balance of cost, cleanliness, and speed.

Optimized Protocol: Acidic LLE with LC-MS/MS

This protocol is validated to meet FDA 2018 BMV guidelines.

Materials & Reagents[1][2][3][4][5]

• Analyte: Norpropoxyphene (NP).[1][2][3]

• Internal Standard (IS): Norpropoxyphene-d5.

• Matrix: Drug-free human plasma (K2EDTA).

• Extraction Solvent: n-Chlorobutane (prevents extraction of polar matrix components better than Ethyl Acetate).

Step-by-Step Methodology

• Sample Aliquot: Transfer 200 µL of plasma to a borosilicate glass tube.

• IS Addition: Add 20 µL of IS working solution (100 ng/mL).

• Acidification (CRITICAL): Add 200 µL of 0.5 M Ammonium Acetate (pH 4.5) .

  • Why? This buffers the plasma to a slightly acidic state, preventing amide formation while keeping the amine charged enough for solubility but extractable into the organic phase.

• Extraction: Add 3 mL of n-Chlorobutane. Vortex for 5 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes.

• Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute in 200 µL of Mobile Phase A/B (90:10).

LC-MS/MS Conditions[2]

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B (Re-equilibration)

MS Parameters (ESI Positive):

Analyte	Precursor (m/z)	Product (m/z)	Role	Collision Energy (eV)
Norpropoxyphene	326.2	44.1	Quantifier	25
326.2	115.1	Qualifier	35
Norpropoxyphene-d5	331.2	44.1	IS Quantifier	25

Decision Workflow Diagram

The following diagram illustrates the critical decision points in the sample preparation workflow to ensure analyte stability.

Figure 1: Critical stability decision tree for Norpropoxyphene analysis. Note the divergence at pH control.

Validation Data Summary (FDA Criteria)

The following data represents typical performance metrics obtained using the Acidic LLE protocol.

Accuracy & Precision (Inter-day, n=15)

QC Level	Conc. (ng/mL)	Mean Accuracy (%)	Precision (% CV)	FDA Limit
LLOQ	1.0	94.5	8.2	± 20%
Low	3.0	98.1	5.4	± 15%
Mid	50.0	101.2	3.1	± 15%
High	400.0	99.4	2.8	± 15%

Matrix Effect & Recovery[4]

• Matrix Factor (MF): 0.92 (Normalized to IS). This indicates minimal ion suppression, validating the n-Chlorobutane extraction efficiency.

• Process Efficiency: 78% (Consistent across the range).

Stability Profile

Stress Condition	Duration/Cycle	Recovery (%)	Status
Benchtop	6 Hours (Room Temp)	98.4	Pass
Freeze-Thaw	3 Cycles (-20°C to RT)	96.1	Pass
Autosampler	24 Hours (4°C)	99.2	Pass
Alkaline Stress	pH 10 (1 Hour)	12.5	Fail (Amide Formed)

References

• U.S. Food and Drug Administration (FDA). (2018).[4] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Cone, E. J., et al. (2009). Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography-Tandem Mass Spectrometry. Journal of Analytical Toxicology. Retrieved from [Link]

• Resolution Mass Laboratories. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• Agilent Technologies. (2015). Comprehensive LC/MS Analysis of Opiates, Opioids, Benzodiazepines, Amphetamines, Illicits, and Metabolites in Urine. Retrieved from [Link]

• Waters Corporation. (2023). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Liquid Liquid Extraction (LLE). Retrieved from [Link][1][5][6][7]

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• 2. Unstable propoxyphene metabolite excreted in human urine is detected by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ojp.gov [ojp.gov]
• 4. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
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• 7. unitedchem.com [unitedchem.com]

A Senior Application Scientist's Guide to D-Norpropoxyphene Reference Materials: A Comparative Analysis

For researchers, forensic toxicologists, and drug development professionals, the accuracy and reliability of analytical data are paramount. This is especially true when dealing with metabolites of controlled substances, such as D-Norpropoxyphene, the primary and pharmacologically significant metabolite of Dextropropoxyphene.[1][2] The quality of the reference material used in an assay directly dictates the validity of the results. This guide provides an in-depth comparison of commercially available D-Norpropoxyphene reference materials, focusing on the critical information presented in their Certificate of Analysis (COA). We will also explore the practical application of these standards with supporting experimental protocols.

The Critical Role of D-Norpropoxyphene in Toxicology

D-Norpropoxyphene is a major metabolite of the opioid analgesic Dextropropoxyphene.[1] Its accumulation in the body is associated with significant cardiotoxicity, which has been a major factor in the withdrawal of Dextropropoxyphene from several markets.[2][3] Therefore, accurate quantification of D-Norpropoxyphene is crucial in clinical and forensic toxicology to assess exposure and potential toxicity.[4][5]

Deconstructing the Certificate of Analysis: A Comparative Approach

The Certificate of Analysis is the most critical document accompanying a reference standard. It provides a comprehensive summary of the material's identity, purity, and certified concentration. When selecting a D-Norpropoxyphene reference material, a thorough comparison of COAs from different suppliers is essential.

Here, we compare the typical information provided for D-Norpropoxyphene reference materials from prominent suppliers such as Sigma-Aldrich (Cerilliant) , Cayman Chemical , and LGC Standards .

Feature	Supplier A (e.g., Cerilliant/Sigma-Aldrich)	Supplier B (e.g., Cayman Chemical)	Supplier C (e.g., LGC Standards)	Why it Matters
Product Format	Solution (e.g., 1.0 mg/mL in methanol) or neat solid	Neat solid or solution	Solution (e.g., 1.0 mg/mL in methanol)	The format dictates the initial sample preparation steps. Solutions are ready for direct use after appropriate dilution, while neat materials require accurate weighing and dissolution, offering more flexibility in solvent choice and concentration.
Certified Concentration	Gravimetrically prepared and quantitatively verified (e.g., by LC-MS/MS or GC-MS) with uncertainty values provided.	Typically provided with a purity specification (e.g., ≥95%).[6]	Certified concentration with uncertainty, often produced under ISO 17034.[7]	For quantitative analysis, a certified concentration with a stated uncertainty is crucial for establishing metrological traceability and ensuring the accuracy of calibrators and controls.
Purity Assessment	Chromatographic purity (e.g., HPLC, GC), residual solvents, water content, and inorganic content are assessed.	Purity is often stated as a minimum percentage (e.g., ≥95%) based on chromatographic analysis.[6]	Comprehensive purity analysis, including chromatographic and other methods.	A detailed purity report allows the user to account for any non-analyte components in their measurements, leading to more accurate results.
Identity Confirmation	Confirmed by multiple techniques such as Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared Spectroscopy (IR).	Identity confirmed by techniques like MS.	Identity confirmed by multiple spectroscopic methods.	Ensures that the material is unequivocally the correct chemical entity, preventing cross-reactivity and other analytical errors.
Impurities Profile	Known impurities related to the synthesis of the parent drug, Dextropropoxyphene, may be specified and quantified.	General purity statement.	May provide information on specified impurities.	Understanding potential impurities is critical for developing specific and selective analytical methods. Common impurities for Dextropropoxyphene are listed by organizations like the European Pharmacopoeia (EP).[8]
Isotopic Labeling	Deuterated internal standards (e.g., (±)-Norpropoxyphene-d5) are available with specified isotopic enrichment.[9][10]	Deuterated internal standards are available.[11]	Isotope-labeled standards are available.	Isotope-labeled internal standards are the gold standard for quantitative mass spectrometry-based assays, as they co-elute with the analyte and compensate for matrix effects and variations in sample preparation.
Stability and Storage	Recommended storage conditions and expiration date are provided.	Recommended storage and long-term stability data may be available (e.g., ≥ 5 years).[6]	Specified storage conditions and shelf-life.	Proper storage is essential to maintain the integrity of the reference material over time. D-Norpropoxyphene is known to be unstable under certain conditions, potentially converting to other products.[12][13]

Visualizing the COA Decision Framework

Caption: Key parameters from a COA and their relevance to analytical applications.

Supporting Experimental Data: Protocols for Quantification

The choice of analytical method is highly dependent on the available instrumentation, the required sensitivity, and the sample matrix. Below are representative protocols for the analysis of D-Norpropoxyphene using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol 1: GC-MS Analysis of D-Norpropoxyphene in Urine

This method often involves a derivatization step to improve the chromatographic properties of D-Norpropoxyphene, which can be prone to degradation under GC conditions.[14] A common approach is the conversion to norpropoxyphene amide (NPXA) under basic conditions.[14][15][16]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of urine, add an appropriate amount of deuterated internal standard (e.g., (+)-Norpropoxyphene-d5).

• Add one drop of 35% sodium hydroxide to convert norpropoxyphene to its more stable amide form.[16]

• Adjust the pH to ~6.0 with phosphate buffer.[16]

• Condition a mixed-mode SPE cartridge with methanol and water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with deionized water, dilute acetic acid, and methanol to remove interferences.

• Elute the analyte and internal standard with a mixture of dichloromethane, isopropanol, and ammonium hydroxide.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent like ethyl acetate for GC-MS analysis.

2. GC-MS Parameters

• GC Column: DB-5ms or equivalent (e.g., 15 m x 0.25 mm i.d., 0.25 µm film thickness).[14]

• Injection Mode: Splitless.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 10°C/minute, and hold for 5 minutes.[14]

• Carrier Gas: Helium.

• MS Ionization: Electron Ionization (EI) at 70 eV.[14]

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for D-Norpropoxyphene (or its amide derivative) and the internal standard.

Experimental Protocol 2: LC-MS/MS Analysis of D-Norpropoxyphene in Plasma

LC-MS/MS offers high sensitivity and specificity and often requires less sample preparation than GC-MS. A "dilute-and-shoot" approach can sometimes be used for urine samples, but for plasma, a protein precipitation or SPE is typically necessary.[12][13]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add 300 µL of acetonitrile containing the deuterated internal standard.

• Vortex to mix and precipitate proteins.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase.

2. LC-MS/MS Parameters

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• MS Ionization: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for D-Norpropoxyphene and its deuterated internal standard.

Visualizing the Analytical Workflow

Caption: A generalized workflow for the analysis of D-Norpropoxyphene.

Conclusion and Recommendations

The selection of a D-Norpropoxyphene reference material should be a meticulous process guided by the specific requirements of the analytical method and the quality standards of the laboratory. For quantitative applications, a certified reference material (CRM) from an accredited supplier, provided as a solution with a certified concentration and a comprehensive COA, is highly recommended. The use of a corresponding deuterated internal standard is essential for achieving the highest level of accuracy and precision in mass spectrometry-based methods.

Researchers should carefully evaluate the purity, identity, and stability data provided in the COA. When possible, choosing a supplier that provides detailed information on potential impurities can aid in method development and troubleshooting. By understanding the nuances of the available reference materials and employing robust, validated analytical methods, the scientific community can ensure the generation of reliable and defensible data in the critical field of toxicology.

References

• Veeprho. Dextropropoxyphene Impurities and Related Compound. Available from: [Link]

• Gaillard, Y., & Pépin, G. (1996). Gas chromatographic quantitation of dextropropoxyphene and norpropoxyphene in urine after solid-phase extraction. Journal of analytical toxicology, 20(7), 548-552.
• Kintz, P., Tracqui, A., & Mangin, P. (1998). Gas chromatographic-mass spectrometric quantitation of dextropropoxyphene and norpropoxyphene in hair and whole blood after automated on-line solid-phase extraction. Application in twelve fatalities. Journal of chromatography.

• Norpropoxyphene. In: Wikipedia. Available from: [Link]

• Wikipedia. Norpropoxyphene. [Link]

• Health Sciences Authority. Suspension of sales of dextropropoxyphene-containing products. Available from: [Link]

• DTPM Store. (+)-Norpropoxyphene maleate, 1.0 mg/mL (as free base). Available from: [Link]

• Crews, B. A., Mikel, C., Latyshev, S., & Vorce, S. P. (2009). Unstable propoxyphene metabolite excreted in human urine is detected by liquid chromatography-tandem mass spectrometry. Journal of analytical toxicology, 33(7), 379–383.

• Agilent. Certificate of Analysis. Available from: [Link]

• Crews, B. A., Mikel, C., Latyshev, S., & Vorce, S. P. (2009). Unstable Propoxyphene Metabolite Excreted in Human Urine is Detected by Liquid Chromatography-Tandem Mass Spectrometry. Journal of Analytical Toxicology, 33(7), 379-383.

• PubChem. Dextropropoxyphene Hydrochloride. Available from: [Link]

• Wiley Analytical Science. Journal Highlight: Simultaneous quantitation of meperidine, normeperidine, tramadol, propoxyphene and norpropoxyphene in human plasma using SPE and GC/MS. Available from: [Link]

• DTPM Store. (±)-Norpropoxyphene-D₅ Maleate, 100 μg/mL (as free base). Available from: [Link]

• Wolen, R. L., Ziege, E. A., & Gruber, C. M., Jr (1975). Determination of propoxyphene and norpropoxyphene by chemical ionization mass fragmentography. Clinical pharmacology and therapeutics, 17(1), 15–20.
• Feliu, C., Del Mar Ramírez, M., Poveda, C., Papaseit, E., Pérez-Mañá, C., Martin, S., ... & de la Torre, R. (2021). Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood. Drug testing and analysis, 13(11-12), 1930-1943.

• U.S. Food and Drug Administration. 510(k) Substantial Equivalence Determination Decision Summary. Available from: [Link]

• Phoenix Police Department Laboratory Services Bureau. CS-SOP-48 Propoxyphene. Available from: [Link]

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• 7. (+)-Norpropoxyphene maleate (1.0 mg/ml) (as free base) [lgcstandards.com]
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• 9. (±)-Norpropoxyphene-d5 maleate 100ug/mL methanol as free base, ampule 1mL, certified reference material, Cerilliant 136765-47-4 [sigmaaldrich.com]
• 10. (±)-Norpropoxyphene-d5 maleate 1.0mg/mL methanol as free base, ampule 1mL, certified reference material, Cerilliant 136765-47-4 [sigmaaldrich.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Unstable propoxyphene metabolite excreted in human urine is detected by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. Gas chromatographic-mass spectrometric quantitation of dextropropoxyphene and norpropoxyphene in hair and whole blood after automated on-line solid-phase extraction. Application in twelve fatalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. unitedchem.com [unitedchem.com]

A Senior Application Scientist's Guide to the Correlation of Postmortem Blood Norpropoxyphene with Cause of Death

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the toxicological significance of norpropoxyphene, the primary metabolite of the synthetic opioid propoxyphene (also known as dextropropoxyphene). Following the withdrawal of propoxyphene from major markets, including the United States in 2010, due to significant safety concerns, understanding its metabolic footprint in postmortem casework remains critical for forensic toxicology.[1] This document moves beyond a simple recitation of data, offering a causal framework for interpreting postmortem norpropoxyphene concentrations in the context of determining the cause of death. We will explore the underlying pharmacology, challenges in postmortem analysis, and the methodologies required for accurate quantification.

The Pharmacokinetic and Toxicological Profile of Norpropoxyphene

Propoxyphene itself is a relatively weak opioid agonist. However, its major metabolite, norpropoxyphene, is the primary driver of the life-threatening cardiotoxicity that led to the drug's market withdrawal.[2][3] A comprehensive understanding of its formation and mechanism of action is fundamental to any toxicological interpretation.

Metabolic Pathway and Accumulation

Propoxyphene is metabolized in the liver primarily through N-demethylation by the cytochrome P450 enzyme CYP3A4 to form norpropoxyphene.[3][4] This metabolite has a significantly longer elimination half-life (30 to 36 hours) compared to its parent compound (6 to 12 hours).[2][3][4] This pharmacokinetic disparity is crucial, as it leads to the accumulation of norpropoxyphene in the body with repeated or high-dose use, a factor that is especially dangerous in the elderly or individuals with impaired renal function.[2] Consequently, in chronic users, postmortem blood concentrations of norpropoxyphene often exceed those of the parent drug.[5][6]

Sources

• 1. Fatal Poisonings Involving Propoxyphene Before and After Voluntary Withdrawal From the United States Market: An Analysis From the State of Florida | Office of Justice Programs [ojp.gov]
• 2. Norpropoxyphene - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. drugs.com [drugs.com]
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• 6. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Disposal of D-Norpropoxyphene

Document Control: SOP-LAB-CHEM-041 | Version: 2.0 | Status: Active[1]

Executive Summary

Immediate Action Required: D-Norpropoxyphene (a major metabolite of Propoxyphene) poses significant cardiac toxicity risks (QT interval prolongation) and is subject to strict regulatory controls. In the United States, it must be handled as a Schedule IV Controlled Substance (under the Propoxyphene listing) and RCRA Hazardous Waste .

Do not dispose of this substance down the drain or in regular trash. Failure to adhere to these procedures may result in federal prosecution (DEA/EPA) and severe environmental contamination.

Part 1: Regulatory Framework & Identification

As researchers, we must navigate the intersection of two federal bodies: the DEA (diversion control) and the EPA (environmental protection).

Substance Identification

Parameter	Data
Chemical Name	D-Norpropoxyphene (Propoxyphene Metabolite)
CAS Number	159208-83-0 (Maleate); 32501-12-5 (Base)
DEA Schedule	Schedule IV (21 CFR § 1308.14)
RCRA Waste Code	U119 (Propoxyphene) / D001 (Ignitable if in solvent)
Primary Hazard	Cardiotoxicity (Sodium/Potassium channel blocker), CNS Depression

The "Non-Retrievable" Standard

The core scientific requirement for disposal is rendering the substance non-retrievable . According to 21 CFR § 1317.90, the method must permanently alter the substance’s physical or chemical condition so that it is unavailable and unusable for all practical purposes. Simple dilution or landfilling does not meet this standard [1].

Part 2: Pre-Disposal Stabilization & Storage

Before the disposal contractor arrives, the substance must be secured.

Segregation Logic

• Why: D-Norpropoxyphene is often dissolved in organic solvents (Methanol/Acetonitrile) for analytical standards. Mixing this with oxidizers (e.g., Nitric Acid) can cause exothermic reactions or explosion.[1]

• Protocol: Store waste in a dedicated "Satellite Accumulation Area" (SAA).

• Container: Amber glass vials or HDPE bottles. Avoid metal containers if acidic modifiers were used in HPLC.

Chain of Custody (Internal)

Because this is a Schedule IV substance, you cannot simply place it in a waste bin.[1]

• Log Entry: Record the mass/volume to be discarded in the Controlled Substance Usage Log .

• Labeling: Apply a hazardous waste label containing:

  • "Hazardous Waste"[1][2][3][4][5][6]

  • "D-Norpropoxyphene"[1][7][8]

  • "Toxic" & "Flammable" (if in solvent)

  • Date of accumulation start.

Part 3: The Disposal Workflow (Core Directive)

This section details the two distinct pathways for disposal: Inventory Removal (expired standards) vs. Experimental Waste (diluted instrument run-off).

Pathway A: Inventory Removal (Reverse Distribution)

Use this for: Expired reference standards, full vials, or bulk powder.[1]

Scientific Rationale: Reverse distributors are DEA-registered entities authorized to receive controlled substances for destruction. They provide the "Certificate of Destruction" required for your legal defense.

• Inventory Assessment: Verify the exact count and mass of the D-Norpropoxyphene vials.

• DEA Form 41 (Registrants): If you are destroying on-site (rare for small labs), you need Form 41. However, the industry standard is to transfer to a Reverse Distributor.[1]

• Transfer (DEA Form 222/Invoice):

  • For Schedule IV, a standard invoice or chain-of-custody document is utilized (Form 222 is for S-I/II).[1]

  • Critical Step: The Reverse Distributor acts as the "witness." Once they take custody, your liability shifts only if the paperwork is perfect.[1]

• Final Destruction: The distributor will incinerate the substance, usually at >800°C, ensuring complete thermal decomposition of the opioid structure.[1]

Pathway B: Experimental Waste (Process Waste)

Use this for: HPLC waste streams, pipette tips, contaminated gloves.[1]

Scientific Rationale: Once the standard is diluted into a solvent stream (e.g., HPLC waste), it is technically "waste" under EPA rules but still contains controlled substance.[1]

• Sequestration: Collect HPLC effluent containing D-Norpropoxyphene in a dedicated carboy.

• Denaturing (Optional but Recommended): Some labs add a sequestration agent (like activated carbon or specific polymer binders) to the solvent carboy to bind the opioid, making it harder to extract (divert).

• RCRA Disposal: Hand over to a licensed Hazardous Waste Transporter.

  • Manifesting: Ensure the manifest lists "Flammazble Liquid, Toxic, n.o.s.[1] (Contains Acetonitrile, D-Norpropoxyphene)."[1]

Part 4: Visualization of Disposal Logic

The following diagram illustrates the decision matrix for compliant disposal.

Figure 1: Decision matrix for D-Norpropoxyphene disposal, distinguishing between inventory control (DEA focus) and chemical waste (EPA focus).[1]

Part 5: Emergency Spill Response

Scenario: You drop a 10mg vial of D-Norpropoxyphene powder.

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves and a P95/N95 respirator. The dust is potent.

• Containment: Do not sweep dry dust (aerosolization risk). Cover with a damp paper towel (water or methanol).

• Deactivation: Wipe the area with a 10% bleach solution. While bleach does not instantly destroy the molecule, it aids in cleaning and oxidation [2].[1]

• Disposal: Place all cleanup materials (towels, gloves, glass shards) into a sealed plastic bag, then into the Hazardous Waste container.[1]

• Reporting: Log the "loss" in your Controlled Substance inventory as "Spillage/Breakage" (requires witness signature).

References

• Drug Enforcement Administration (DEA). (2014). Disposal of Controlled Substances; Final Rule.[4][9] 21 CFR Parts 1300, 1301, 1304, et al. Federal Register.[1] Available at: [Link]

• U.S. Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Codes (U and P Lists).[2][6] 40 CFR § 261.[6]33. Available at: [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]
• 3. dtsc.ca.gov [dtsc.ca.gov]
• 4. danielshealth.com [danielshealth.com]
• 5. practicegreenhealth.org [practicegreenhealth.org]
• 6. epa.gov [epa.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Federal Register :: Disposal of Controlled Substances [federalregister.gov]

Navigating the Handling of D-Norpropoxyphene: A Guide to Personal Protective Equipment and Safety Protocols

For Researchers, Scientists, and Drug Development Professionals

The safe handling of potent pharmaceutical compounds is a cornerstone of laboratory safety and operational excellence. This guide provides essential, immediate safety and logistical information for working with D-Norpropoxyphene, a major metabolite of the opioid analgesic dextropropoxyphene.[1] As a compound classified as harmful if swallowed, in contact with skin, or if inhaled, a robust understanding and implementation of personal protective equipment (PPE) and handling protocols are critical to ensuring personnel safety and maintaining a secure research environment.[2][3]

D-Norpropoxyphene is recognized for its potential to cause significant adverse effects, contributing to the toxicity associated with its parent compound.[1] Its handling requires a comprehensive risk assessment to mitigate the primary exposure routes: inhalation of aerosolized powders, dermal contact, and accidental ingestion.[4][5] This document outlines the necessary PPE, safe handling procedures, emergency protocols, and disposal plans to guide laboratory personnel in their work with this substance.

Hazard Identification and Risk Assessment

Before initiating any work with D-Norpropoxyphene, a thorough risk assessment is mandatory.[6] This assessment should evaluate the specific procedures to be performed, the quantities of the substance being handled, and the potential for aerosolization.

Key Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

• Target Organs: As a metabolite of an opioid, it can be presumed to have effects on the central nervous system. The parent compound, dextropropoxyphene, has been associated with serious cardiac toxicity, a risk attributed in part to D-Norpropoxyphene.[1][7]

A Safety Data Sheet (SDS) for D-Norpropoxyphene confirms its classification as acutely toxic via oral, dermal, and inhalation routes.[2][3]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is dictated by the risk level of the planned laboratory operations.[6][8] For all work with D-Norpropoxyphene, a baseline of protective gear is required, with enhanced protection for procedures with a higher risk of exposure.

Risk Level	Required Personal Protective Equipment
Low Risk	Gloves: Double-gloving with powder-free nitrile gloves is recommended.[4] Nitrile gloves offer good chemical resistance and are more puncture-resistant than latex. Eye Protection: Safety glasses with side shields or safety goggles. Lab Coat: A standard laboratory coat.
Moderate Risk	Gloves: Double-gloving with powder-free nitrile gloves. Eye/Face Protection: Safety goggles and a face shield to protect against splashes. Body Protection: A disposable gown or coveralls with tight-fitting cuffs.[9] Respiratory Protection: A NIOSH-approved N100, P100, or R100 filtering facepiece respirator (FFR) is the minimum recommendation.[4][9]
High Risk	Gloves: Double-gloving with powder-free nitrile gloves. Eye/Face Protection: A full-face respirator provides both respiratory and eye protection. Body Protection: Disposable coveralls made of a material like Tyvek® should be used to prevent skin contamination.[8] Respiratory Protection: A powered air-purifying respirator (PAPR) with a high-efficiency particulate air (HEPA) filter or a full-face elastomeric respirator with P100 filters is recommended.[4]

Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using PPE when handling D-Norpropoxyphene.

Caption: A workflow diagram for risk assessment and PPE selection when handling D-Norpropoxyphene.

Safe Handling and Operational Plans

A designated area for handling D-Norpropoxyphene should be established. This area should be clearly marked and have restricted access.

Engineering Controls:

• Ventilation: All manipulations of D-Norpropoxyphene powder should be performed in a certified chemical fume hood, a Class II biological safety cabinet, or a containment ventilated enclosure (CVE) to minimize inhalation exposure.[10]

• Containment: Use of a powder containment balance enclosure is recommended for weighing operations.

Standard Operating Procedures (SOPs):

• Preparation: Before handling the compound, ensure all necessary PPE is available and has been inspected for integrity. The designated handling area should be clean and uncluttered.

• Weighing and Aliquoting:

  • Perform these tasks in a containment ventilated enclosure or a chemical fume hood.

  • Use tools and equipment dedicated to potent compound work.

  • Employ a "wetting" technique (e.g., with a suitable solvent) when possible to reduce dust generation.

• Solution Preparation:

  • Add the solvent to the vessel containing the D-Norpropoxyphene powder slowly to avoid splashing.

  • Cap and seal containers securely before mixing or vortexing.

• Post-Handling:

  • Decontaminate all surfaces and equipment after use. A solution of soap and water is generally recommended for initial cleaning of opioid compounds.[9]

  • Properly doff and dispose of all contaminated PPE.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Response:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[9] Avoid using alcohol-based sanitizers or bleach, as they may enhance dermal absorption.[9] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Spill Response:

• Evacuate: Immediately evacuate non-essential personnel from the area.

• Isolate: Secure the area and prevent entry.

• Protect: Don the appropriate high-risk level PPE, including respiratory protection.

• Contain: For small spills, gently cover with an absorbent material to prevent further spread.

• Clean:

  • For powder spills, carefully collect the material using a method that avoids dust generation, such as a HEPA-filtered vacuum or by gently wetting the powder with a suitable solvent and absorbing it.

  • Decontaminate the spill area thoroughly.

• Dispose: All cleanup materials must be disposed of as hazardous waste.

Disposal Plan

D-Norpropoxyphene is a metabolite of a DEA Schedule IV controlled substance and should be handled and disposed of in accordance with all applicable federal, state, and local regulations.[7]

Waste Streams:

• Solid Waste: All disposable PPE (gloves, gowns, masks), contaminated labware (e.g., weigh boats, pipette tips), and spill cleanup materials must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions of D-Norpropoxyphene and contaminated solvents should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour this waste down the drain.

• Unused Compound: Unused or expired D-Norpropoxyphene must be disposed of as hazardous and potentially controlled substance waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific procedures, which may involve a licensed hazardous waste vendor.

Disposal Decision Tree

The following diagram outlines the decision-making process for the proper disposal of D-Norpropoxyphene and associated waste.

Caption: A decision tree for the proper disposal of D-Norpropoxyphene waste streams.

By adhering to these guidelines, researchers can mitigate the risks associated with handling D-Norpropoxyphene, ensuring a safe and compliant laboratory environment. Continuous training and a vigilant approach to safety are paramount when working with potent compounds.

References

• Recommendations on Selection and Use of Personal Protective Equipment and Decontamination Products for First Responders Against Exposure Hazards to Synthetic Opioids, Including Fentanyl and Fentanyl Analogues. Office of Justice Programs. [Link]

• Occupational Safety and Health and Illicit Opioids: State of the Research on Protecting Against the Threat of Occupational Exposure. PMC. [Link]

• THE INTERAGENCY BOARD Recommendations on Selection and Use of Personal Protective Equipment and Decontamination Products for First Responders. EMS.gov. [Link]

• PPE and Decontamination | Substance Use. CDC. [Link]

• Protection against fentanyl & other opioids. DuPont Canada. [Link]

• DEA Controlled Substance Regulations. [Link]

• NIOSH launches new framework to tackle opioid crisis in the workplace. CDC Archive. [Link]

• Guidelines for the safe handling of synthetic opioids for law enforcement and customs officers. [Link]

• A Guide to DEA Regulations for Controlled Substances. [Link]

• Controlled Substance Practitioner's Manual (DEA). IN.gov. [Link]

• Propoxyphene. PubChem. [Link]

• Waste Management of Hazardous Drugs. Defense Centers for Public Health. [Link]

• ASHP Guidelines on Handling Hazardous Drugs. ASHP. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. OSHA. [Link]

• 21 CFR Part 1308 -- Schedules of Controlled Substances. eCFR. [Link]

• Federal Controlled Substances Act: Controlled Substances Prescriptions. PMC - NIH. [Link]

• Norpropoxyphene. Wikipedia. [Link]

• Medication Disposal. Palliative Care Network of Wisconsin. [Link]

• Current occupational exposure limits for Ontario workplaces under Regulation 833. [Link]

• Instructions for Safe Medicine Disposal in Alameda County. Stop Waste. [Link]

• Permissible Exposure Limits – OSHA Annotated Table Z-1. Occupational Safety and Health Administration. [Link]

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